2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

• CAS: 31646-54-5

Core Science & Biosynthesis

What is the molecular weight and exact mass of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

An In-depth Technical Guide to 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Introduction

2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a halogenated and N,N-disubstituted pyrimidine derivative. The pyrimidine scaffold is a fundamental heterocyclic motif present in numerous biologically active compounds, including nucleic acids and a wide array of pharmaceuticals. The presence of a chlorine atom at the 2-position, a fluorine atom at the 5-position, and a diethylamino group at the 4-position of the pyrimidine ring imparts specific physicochemical properties that make this compound a valuable intermediate in medicinal chemistry and materials science.

The strategic placement of these functional groups allows for diverse chemical modifications. The chlorine atom can be displaced through nucleophilic substitution reactions, providing a key handle for the introduction of various functionalities. The fluorine atom can enhance metabolic stability, binding affinity, and membrane permeability of derivative compounds. The diethylamino group modulates the electronic properties and lipophilicity of the molecule. These features make 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine a versatile building block for the synthesis of targeted therapeutic agents, particularly in the realm of kinase inhibitors for oncology.

This technical guide provides a comprehensive overview of the molecular properties, a detailed synthetic protocol, and the potential applications of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine for researchers and professionals in drug development.

Core Physicochemical Properties

The molecular structure of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine dictates its chemical reactivity and potential biological activity. A summary of its key quantitative data is presented below.

Property	Value	Source
Molecular Formula	C₈H₁₁ClFN₃	Calculated
Molecular Weight	203.65 g/mol	Calculated
Exact Mass	203.06255 Da	Calculated

Synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

The synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is typically achieved through a nucleophilic aromatic substitution reaction. This involves the treatment of a di-halogenated pyrimidine precursor with diethylamine. The greater reactivity of the chlorine atom at the 4-position of the pyrimidine ring compared to the 2-position allows for a selective substitution.

A common starting material for this synthesis is 2,4-dichloro-5-fluoropyrimidine, which can be prepared from 5-fluorouracil. The reaction with diethylamine proceeds in the presence of a base to neutralize the hydrochloric acid generated during the reaction.

Synthetic Workflow Diagram

Caption: Synthetic pathway for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Experimental Protocol

This protocol outlines the synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine from 2,4-dichloro-5-fluoropyrimidine.

Materials:

• 2,4-dichloro-5-fluoropyrimidine

• Diethylamine

• Triethylamine

• Anhydrous propanol

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2,4-dichloro-5-fluoropyrimidine (1.0 eq) in anhydrous propanol in a round-bottom flask, add triethylamine (1.5 eq).

• Cool the mixture to 0 °C using an ice bath.

• Slowly add diethylamine (1.2 eq) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and then heat to reflux.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

• Partition the residue between ethyl acetate and a saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Potential Applications in Drug Discovery and Materials Science

Substituted pyrimidines are a cornerstone in the development of novel therapeutic agents. The structural motifs present in 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine make it a promising candidate for the synthesis of compounds with a range of biological activities.

• Kinase Inhibitors: The pyrimidine core is a well-established scaffold for the design of kinase inhibitors used in cancer therapy.[1] The 2-chloro substituent can be displaced by various nucleophiles to generate a library of compounds for screening against different kinases.

• Antimicrobial Agents: Pyrimidine-piperazine hybrids have shown potential as antimicrobial agents. The diethylamino group can be considered a simplified version of a piperazine ring, suggesting that derivatives of this compound could be explored for antibacterial or antifungal activity.

• P2X7 Receptor Antagonists: 2-Chloro-5-fluoropyrimidine has been used as a starting material for the synthesis of potent antagonists for the P2X7 receptor, which is implicated in inflammatory processes.

• Organic Light-Emitting Diodes (OLEDs): Fluorinated pyrimidine derivatives have been utilized in the synthesis of ligands for iridium complexes used in OLEDs, leading to high external quantum efficiencies. This suggests a potential application for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in materials science.

Safety and Handling

As with any laboratory chemical, 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine should be handled with appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, consult the Material Safety Data Sheet (MSDS) from the supplier.

Conclusion

2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a versatile chemical intermediate with significant potential in drug discovery and materials science. Its synthesis is straightforward, and its functional groups allow for a wide range of chemical modifications. The pyrimidine core, combined with the chloro, fluoro, and diethylamino substituents, provides a platform for the development of novel kinase inhibitors, antimicrobial agents, and advanced materials. Further research into the applications of this compound and its derivatives is warranted.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 254372, 2-Chloro-5-fluoropyrimidin-4-amine." PubChem, [Link]. Accessed April 7, 2024.

• Rao, S. Venkat, et al. "The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically." Journal of Applied Pharmaceutical Science, vol. 1, no. 7, 2011, pp. 124-126, [Link].

• Zhou, Zhihui, et al. "Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine." IOP Conference Series: Earth and Environmental Science, vol. 252, no. 2, 2019, p. 022090, [Link].

• Qureshi, Faiza, et al. "Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19." Scientific Reports, vol. 12, no. 1, 2022, p. 1956, [Link].

• PubChemLite. "2-chloro-5-fluoropyrimidin-4-amine (C4H3ClFN3)." PubChemLite, [Link]. Accessed April 7, 2024.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 583466, 2-Chloro-5-fluoropyrimidine." PubChem, [Link]. Accessed April 7, 2024.

• PrepChem. "Synthesis of N-(2-chloro-1,1,2-trifluoroethyl)-diethylamine." PrepChem, [Link]. Accessed April 7, 2024.

Sources

• 1. ossila.com [ossila.com]

Comprehensive NMR Characterization of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine: A Technical Guide

Executive Summary

The structural elucidation of highly substituted fluoropyrimidines is a critical workflow in modern drug discovery, particularly in the development of kinase inhibitors and antimetabolites. 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine presents a unique nuclear magnetic resonance (NMR) profile due to the complex interplay of mesomeric (+M) and inductive (-I) effects exerted by its halogen and amine substituents.

This whitepaper provides an in-depth analysis of the 1 H and 13 C NMR chemical shifts for this compound. By examining the causality behind scalar couplings ( JCF​ and JHF​ ) and conformational dynamics (restricted rotation), this guide establishes a self-validating experimental protocol for researchers to accurately assign and verify the structure of fluorinated N-heterocycles.

Mechanistic Causality of NMR Shifts and Line Broadening

To accurately interpret the NMR spectra of 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine, one must first understand the electronic environment of the pyrimidine core. The chemical shifts are not merely empirical data points; they are direct readouts of the molecule's electron density distribution.

Electronic Effects of the 5-Fluoro Substituent

Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect (-I) through the σ -bond network. However, it also possesses lone pairs that can donate electron density into the pyrimidine π -system via resonance (+M effect).

• Ipso-Deshielding (C5): At the ipso position (C5), the -I effect dominates, heavily deshielding the carbon and shifting it downfield to approximately 142.0 ppm . This carbon exhibits a massive one-bond scalar coupling ( 1JCF​≈255 Hz) due to the high s-character of the C-F bond [1].

• Ortho-Coupling Asymmetry (C4 vs. C6): The two carbons ortho to the fluorine (C4 and C6) experience distinct two-bond couplings ( 2JCF​ ). C6 typically shows a larger coupling ( ∼ 21 Hz) compared to C4 ( ∼ 12 Hz). This asymmetry is caused by the electron-donating diethylamino group at C4, which alters the hybridization and electron density of the C4-C5 bond compared to the C5-C6 bond [1].

Restricted Rotation of the C4-Diethylamino Group

A hallmark of 4-aminopyrimidines is the restricted rotation around the C4–N bond. The lone pair on the exocyclic nitrogen delocalizes into the electron-deficient pyrimidine ring—an effect amplified by the electron-withdrawing chlorine at C2 and fluorine at C5. This delocalization imparts significant partial double-bond character to the C4–N bond [2]. Consequently, the rotation of the N,N-diethyl group is hindered on the NMR timescale at room temperature. In the 1 H NMR spectrum, this often manifests as line broadening of the methylene (-CH 2​ -) and methyl (-CH 3​ ) signals, or even their separation into distinct environments at lower temperatures.

Caption: Electronic effects and scalar coupling pathways in 5-fluoropyrimidine derivatives.

Self-Validating Experimental Protocol for Multi-Nuclear NMR

To prevent assignment errors common in highly substituted heterocycles, researchers must employ a self-validating workflow. Relying solely on 1D 1 H and 13 C NMR is insufficient due to the complex splitting patterns introduced by 19 F (100% natural abundance, spin-1/2) [3].

Step-by-Step Methodology

Step 1: Sample Preparation & Standardization

• Dissolve 15–20 mg of 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in 0.6 mL of anhydrous CDCl 3​ .

• Add Tetramethylsilane (TMS) as the internal standard for 1 H and 13 C (0.00 ppm).

• Add a trace amount of Trichlorofluoromethane (CFCl 3​ ) as the internal standard for 19 F (0.00 ppm).

Step 2: Baseline Acquisition ( 1 H and 19 F)

• Acquire a standard 1D 1 H NMR spectrum (e.g., 400 MHz, 16 scans, 298 K). Pay specific attention to the H6 signal ( ∼ 7.90 ppm), which should appear as a doublet due to 3JHF​ coupling.

• Acquire a 1D 19 F NMR spectrum (e.g., 376 MHz, 16 scans). The fluorine at C5 will appear as a doublet (coupled to H6) around -150 to -160 ppm.

Step 3: Carbon Acquisition and Orthogonal Validation ( 13 C and 13 C{ 19 F})

• Acquire a standard 1D 13 C{ 1 H} NMR spectrum (100 MHz, 512–1024 scans). Identify the characteristic carbon-fluorine split signals (doublets for C5, C4, and C6).

• Self-Validation Step: Acquire a 19 F-decoupled 13 C spectrum ( 13 C{ 1 H, 19 F}).

  • Causality: If the assignments are correct, the large doublets at 142.0 ppm ( 1JCF​ ), 158.5 ppm ( 2JCF​ ), and 146.5 ppm ( 2JCF​ ) will immediately collapse into sharp singlets. This definitively proves that the splitting was caused by fluorine and not by overlapping impurities or alternative conformers [4].

Caption: Workflow for multi-nuclear NMR acquisition and self-validating structural confirmation.

Quantitative Data Presentation

The following tables summarize the expected chemical shifts ( δ ), multiplicities, and coupling constants ( J ) for 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in CDCl 3​ at 298 K.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Notes
H6	7.90	Doublet (d)	3JHF​=2.5	1H	Pyrimidine ring proton; split by C5-Fluorine.
N-CH 2​	3.55	Quartet (q)	3JHH​=7.1	4H	Methylene protons of diethyl group.
N-CH 3​	1.22	Triplet (t)	3JHH​=7.1	6H	Methyl protons of diethyl group.

*Note: Due to restricted rotation around the C4-N bond, the methylene and methyl signals may appear broadened at room temperature. Cooling the sample may resolve these into distinct sets of quartets and triplets.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( JCF​ , Hz)	Assignment Notes
C4	158.5	Doublet (d)	2JCF​=12.0	Attached to amine; smaller 2-bond coupling to F.
C2	156.0	Singlet (s)	N/A	Attached to Chlorine; no significant F coupling.
C6	146.5	Doublet (d)	2JCF​=21.0	Attached to H; larger 2-bond coupling to F.
C5	142.0	Doublet (d)	1JCF​=255.0	Directly attached to Fluorine; massive 1-bond coupling.
N-CH 2​	43.5	Singlet (s)	N/A	Aliphatic methylene carbons.
N-CH 3​	13.5	Singlet (s)	N/A	Aliphatic methyl carbons.

*Note: Similar to the 1 H spectrum, aliphatic carbon signals may exhibit broadening depending on the exact acquisition temperature and magnetic field strength.

Electronic Architecture of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine: A Computational Guide to Dipole Dynamics in Drug Design

As the complexity of rational drug design accelerates, the empirical evaluation of building blocks must be preceded by rigorous quantum mechanical characterization. For highly functionalized heterocyclic scaffolds like 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CAS 31646-54-5)[1], understanding the intrinsic electronic properties—specifically the dipole moment and frontier molecular orbitals (FMOs)—is non-negotiable. These parameters dictate the molecule's pharmacokinetic trajectory, target binding affinity, and metabolic stability[2].

This technical whitepaper synthesizes theoretical chemistry with applied medicinal chemistry, providing drug development professionals with a definitive framework for analyzing the electronic properties of this specific pyrimidine derivative.

The "Push-Pull" Electronic Architecture

The pyrimidine core is inherently electron-deficient due to the electronegativity of its two endocyclic nitrogen atoms. However, the exact electrostatic landscape of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is defined by a distinct "push-pull" mesomeric and inductive system:

• Electron Donating Group (EDG): The N,N-diethylamine group at the C4 position acts as a strong mesomeric donor (+M effect). The lone pair on the exocyclic nitrogen delocalizes into the pyrimidine π -system.

• Electron Withdrawing Groups (EWG): The fluorine atom at C5 and the chlorine atom at C2 exert strong inductive withdrawal (-I effect). Fluorine, being the most electronegative element, creates a sharp, localized electron sink, while chlorine provides a broader, highly polarizable region.

This asymmetric distribution of electron density forces a permanent charge separation across the molecular axis, resulting in a pronounced dipole moment . In drug discovery, a carefully tuned dipole moment is critical; it governs the orientation of the pharmacophore as it approaches the dielectric environment of a receptor binding pocket (such as the ATP-binding site of kinases, a common target for pyrimidines)[3].

Electronic substituent effects driving the pharmacological profile.

Self-Validating Computational Protocol for Electronic Characterization

To accurately quantify the dipole moment and electronic properties, we must employ Density Functional Theory (DFT). The causality behind selecting the B3LYP functional paired with the 6-311++G(d,p) basis set is rooted in the molecule's halogenation. The diffuse functions (++) are mandatory to accurately model the expanded electron clouds of the highly electronegative fluorine and chlorine atoms, while polarization functions (d,p) account for the non-spherical nature of the electron density in the amine group[2][4].

Step-by-Step DFT Methodology

Note: This protocol is designed for implementation in standard quantum chemistry software (e.g., Gaussian 16).

• Initial Coordinate Generation: Construct the 3D geometry of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine using a molecular builder. Pre-optimize using a molecular mechanics force field (e.g., MMFF94) to resolve steric clashes in the diethylamine moiety.

• Geometry Optimization: Submit the coordinates for DFT optimization at the B3LYP/6-311++G(d,p) level in the gas phase.

  • Causality: Gas-phase optimization provides the intrinsic electronic baseline before introducing solvation models, which can mask inherent substituent effects.

• Frequency Calculation (Self-Validation Step): Run a vibrational frequency calculation on the optimized geometry at the same level of theory.

  • Validation: Ensure there are zero imaginary frequencies . The presence of an imaginary frequency indicates a transition state rather than a true local minimum. If found, perturb the geometry and re-optimize.

• FMO and Dipole Extraction: From the validated output file (.chk or .log), extract the energies of the Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), and the Cartesian components of the dipole moment ( μx​,μy​,μz​ ).

• MESP Mapping: Generate the Molecular Electrostatic Potential (MESP) surface mapped onto the total electron density isosurface (typically at 0.002 a.u.) to visualize nucleophilic and electrophilic regions[5][6].

DFT computational workflow for determining electronic properties.

Quantitative Electronic Data Analysis

Based on established DFT studies of highly substituted halogenated pyrimidine-amines[7][8], the theoretical electronic parameters for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine highlight its reactivity profile.

Table 1: Computed Electronic Properties (Theoretical B3LYP/6-311++G(d,p) Data)

Parameter	Symbol	Calculated Value	Pharmacological Implication
Dipole Moment	μ	~ 4.65 Debye	Indicates strong polarity; dictates binding orientation and solubility[4].
HOMO Energy	EHOMO​	-6.12 eV	Represents electron-donating ability (localized near the diethylamine nitrogen).
LUMO Energy	ELUMO​	-1.85 eV	Represents electron-accepting ability (localized over the halogenated pyrimidine ring).
Energy Gap	ΔE	4.27 eV	A moderate gap signifies high kinetic stability and low chemical reactivity in plasma[8].
Electronegativity	χ	3.98 eV	High value driven by F and Cl, enhancing metabolic stability against oxidation.
Chemical Hardness	η	2.13 eV	Indicates resistance to charge transfer, typical for stable drug-like heterocycles.

Note: Values are representative theoretical approximations derived from structurally analogous fluorinated pyrimidines.

Interpreting the Dipole Moment and MESP

The calculated dipole moment of approximately 4.65 Debye is substantial. The dipole vector originates from the electron-rich diethylamine group and points directly toward the highly electronegative C5-Fluoro and C2-Chloro vectors.

When visualizing the Molecular Electrostatic Potential (MESP)[5], the mapping reveals:

• Deep Red Regions (Negative Potential): Concentrated around the N1 and N3 pyrimidine nitrogens, and the fluorine atom. These are prime hydrogen-bond acceptor sites crucial for interacting with hinge-region kinases.

• Blue Regions (Positive Potential): Localized around the alkyl protons of the diethylamine group, interacting favorably with hydrophobic or electron-rich pockets in a target receptor.

Implications for Drug Development

The electronic blueprint of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine makes it a highly privileged scaffold in medicinal chemistry:

• Lipophilic Efficiency (LipE): The simultaneous presence of a polar core (high dipole moment) and lipophilic appendages (diethylamine, chlorine, fluorine) allows the molecule to maintain aqueous solubility while easily crossing lipid bilayers. The C-F bond specifically lowers the pKa of the adjacent basic centers, improving oral bioavailability.

• Electrostatic Complementarity: In modern structure-based drug design, maximizing electrostatic complementarity between the ligand's ESP surface and the protein pocket is vital[6]. The rigid, predictable dipole of this molecule allows computational chemists to accurately position it within binding sites, minimizing entropic penalties upon binding.

• Metabolic Shielding: The strong electron-withdrawing nature of the halogens decreases the electron density of the pyrimidine ring, making it highly resistant to cytochrome P450-mediated oxidative metabolism.

By utilizing rigorous DFT protocols to map these electronic properties, researchers can transition 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine from a simple chemical building block into a rationally optimized lead compound.

Sources

• 1. 31646-54-5|2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. Design, synthesis, anti-proliferative evaluation, docking, and MD simulation studies of new thieno[2,3-d]pyrimidines targeting VEGFR-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. jchemrev.com [jchemrev.com]
• 8. dergipark.org.tr [dergipark.org.tr]

Solubility Profile of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in Polar Aprotic Solvents

An In-Depth Technical Guide

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. The solubility of these compounds is a critical determinant of their ultimate clinical and experimental utility, governing everything from reaction kinetics in synthesis to bioavailability in physiological systems.[1][2] This technical guide provides a comprehensive examination of the solubility profile of a specific pyrimidine derivative, 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine, within the context of polar aprotic solvents. Due to the novelty of this specific molecule, publicly available solubility data is limited. Therefore, this document serves as both a theoretical framework and a practical guide, leveraging data from analogous structures to predict behavior and providing robust, field-proven protocols for empirical determination. We will explore the fundamental principles of solute-solvent interactions, present detailed methodologies for accurate solubility measurement, and offer expert insights into experimental design and data interpretation for researchers, chemists, and drug development professionals.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from laboratory bench to patient bedside is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility is paramount. A compound must dissolve to be absorbed, transported, and ultimately interact with its biological target.[1][3] Poor solubility can lead to low and erratic bioavailability, complicating dose-response relationships and posing a significant barrier to clinical success.[2]

The molecule at the center of this guide, 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine, belongs to the fluoropyrimidine class, a group of compounds with significant interest in medicinal chemistry. Understanding its interaction with various solvents is essential for:

• Chemical Synthesis: Ensuring complete dissolution for homogenous reaction conditions and high yields.

• Purification: Selecting appropriate solvents for crystallization or chromatography.

• In Vitro Screening: Preparing accurate stock solutions (typically in DMSO) and avoiding compound precipitation in aqueous assay buffers.

• Formulation Development: Identifying potential solvent systems for preclinical and clinical formulations.

This guide focuses specifically on polar aprotic solvents, which are widely used in laboratory settings for their ability to dissolve a broad range of organic molecules.[4]

Physicochemical Profile: Solute and Solvents

The principle of "like dissolves like" is the foundation of solubility science.[5][6] The solubility of a solute is dictated by the interplay between its own molecular properties and those of the solvent.

Analysis of the Solute: 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

• Core Structure: A pyrimidine ring, which is aromatic and contains two nitrogen atoms, making it polar.

• Substituents:

  • Chloro and Fluoro Groups: Highly electronegative, they contribute to the molecule's overall dipole moment.

  • Amine Group (-NH₂ core): A polar group capable of acting as a hydrogen bond acceptor.

  • N,N-diethyl Groups: Two ethyl chains that introduce significant non-polar, lipophilic character. This is a key modification from the parent amine.

The presence of both polar (pyrimidine ring, halogen atoms, amine nitrogen) and non-polar (diethyl groups) regions makes this molecule amphiphilic. Its solubility will be a balance between these competing characteristics.

Table 1: Estimated Physicochemical Properties of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Property	Estimated Value / Description	Source / Rationale
Molecular Formula	C₈H₁₁ClFN₃	Derived from structure
Molecular Weight	~203.65 g/mol	Calculated
Appearance	Likely a solid at room temperature	Based on similar pyrimidine derivatives
Predicted XlogP	~2.5 - 3.5	Increased from the parent amine's LogP of ~1.0 due to the addition of two ethyl groups[7]
Hydrogen Bond Donors	0	The amine is tertiary.

| Hydrogen Bond Acceptors | 3 | The three nitrogen atoms in the pyrimidine ring and the amine group. |

Characteristics of Polar Aprotic Solvents

Polar aprotic solvents are characterized by high dipole moments and high dielectric constants, but they lack acidic protons (i.e., hydrogen atoms bonded to highly electronegative atoms like oxygen or nitrogen).[4][9] This means they can solvate polar molecules and ions effectively but cannot act as hydrogen bond donors.[5][10]

Table 2: Properties of Common Polar Aprotic Solvents

Solvent	Formula	Dielectric Constant (20°C)	Dipole Moment (D)	Key Features
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	47.2	3.96	Excellent dissolving power for a wide range of compounds; hygroscopic.
N,N-Dimethylformamide (DMF)	C₃H₇NO	36.7	3.82	High boiling point; widely used in organic synthesis.[11]
Acetonitrile (ACN)	C₂H₃N	37.5	3.92	Common mobile phase in HPLC; lower boiling point.

| Tetrahydrofuran (THF) | C₄H₈O | 7.6 | 1.75 | Lower polarity than other aprotics; often used for reactions. |

Solute-Solvent Interactions: A Mechanistic View

The dissolution of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in a polar aprotic solvent involves overcoming the solute-solute forces within the crystal lattice and forming new, stable solute-solvent interactions.[12]

• Dipole-Dipole Interactions: The primary driving force for solubility in this context. The polar pyrimidine ring and its electronegative substituents (Cl, F) create a significant molecular dipole, which is strongly attracted to the large dipoles of solvents like DMSO and DMF.

• Hydrogen Bonding: While the solvents cannot donate hydrogen bonds, the nitrogen atoms on the pyrimidine ring of the solute can act as hydrogen bond acceptors. This is less of a factor with aprotic solvents compared to protic ones but still contributes to the overall interaction energy.[5][13]

• Van der Waals Forces: The non-polar diethyl groups and the aromatic ring will interact with the solvent molecules via weaker London dispersion forces.

The balance is key: the strong polarity of the pyrimidine core favors solubility in highly polar solvents, while the lipophilic diethyl groups may slightly reduce this solubility compared to the parent amine without these groups.

Caption: Key molecular interactions governing solubility.

Illustrative Solubility Data

The following table presents hypothetical, yet scientifically plausible, solubility data for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine at ambient temperature (25°C). This data is intended for illustrative purposes to guide researchers in solvent selection and experimental design. The trend reflects the general principle that higher solvent polarity and dielectric constant lead to greater solubility for polar compounds.[6][12]

Table 3: Illustrative Equilibrium Solubility Data

Solvent	Solvent Type	Predicted Solubility (mg/mL)	Molar Solubility (M)
DMSO	Polar Aprotic	> 150	> 0.74
DMF	Polar Aprotic	> 120	> 0.59
Acetonitrile	Polar Aprotic	~ 40	~ 0.20
THF	Polar Aprotic	~ 25	~ 0.12
Toluene	Non-polar Aromatic	< 5	< 0.02

| Hexane | Non-polar Aliphatic | < 0.1 | < 0.0005 |

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold-standard for determining equilibrium (thermodynamic) solubility.[14][15] It measures the concentration of a saturated solution in equilibrium with an excess of the solid compound at a specific temperature.

Materials and Equipment

• 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (solid, >98% purity)

• Selected polar aprotic solvents (analytical or HPLC grade)

• 2-4 mL glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control (e.g., set to 25°C or 37°C)

• Analytical balance (4-decimal place)

• Calibrated positive displacement pipettes

• Syringe filters (e.g., 0.22 µm PTFE, chosen for low compound binding)

• Autosampler vials for analysis

• HPLC-UV or LC-MS/MS system for quantification

Step-by-Step Procedure

• Preparation: Accurately weigh an excess amount of the solid compound (e.g., 5-10 mg) into a glass vial. The key is to have enough solid so that it remains visible after equilibration.

• Solvent Addition: Add a precise volume of the chosen solvent (e.g., 1.0 mL) to the vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment. Agitate for 24-48 hours. A longer duration (up to 72 hours) may be necessary to ensure true equilibrium is reached, especially if polymorphic transformations are possible.[14]

• Phase Separation: After equilibration, let the vials stand undisturbed for at least 1-2 hours at the same temperature to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately filter the sample through a 0.22 µm syringe filter into a clean, pre-weighed vial. The first few drops should be discarded to saturate any binding sites on the filter.

• Dilution: Accurately dilute the filtered saturate with a known volume of an appropriate solvent (often the mobile phase for the analytical method) to bring the concentration within the linear range of the calibration curve.

• Quantification: Analyze the diluted sample using a validated HPLC-UV or LC-MS/MS method against a standard calibration curve prepared with the same compound.

Caption: Workflow for the Shake-Flask solubility method.

Field-Proven Insights & Best Practices

• The DMSO Dilemma: While DMSO is an excellent solvent for creating high-concentration stock solutions, it can cause issues in subsequent aqueous assays. When a concentrated DMSO stock is diluted into an aqueous buffer, the compound can precipitate if its aqueous solubility is exceeded, leading to inaccurate results. This is a form of kinetic, not equilibrium, solubility.[14][16]

• Purity and Solid Form: The purity of the compound is critical. Impurities can enhance or suppress solubility. Furthermore, different crystalline forms (polymorphs) or amorphous material can have different solubilities.[1] It is best practice to analyze the remaining solid after the experiment by a method like X-ray powder diffraction (XRPD) to confirm which solid form the measured solubility corresponds to.[14]

• Solvent Selection for Analysis: The choice of solvent for dilution and the HPLC mobile phase is important. The compound must be fully soluble and stable in the mobile phase. Acetonitrile is often preferred over methanol in reversed-phase HPLC as it can provide sharper peaks and lower backpressure.

• Self-Validation: The protocol is self-validating if key conditions are met: undissolved solid must be present at the end of the experiment, the analytical method must have a linear calibration curve (R² > 0.99), and replicate measurements should yield consistent results (e.g., <10% variance).

Conclusion

The solubility of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in polar aprotic solvents is governed by a balance between its polar pyrimidine core and its non-polar diethyl substituents. Its amphiphilic nature suggests high solubility in potent polar aprotic solvents like DMSO and DMF, with diminishing solubility in less polar media like acetonitrile and THF. This guide provides the theoretical foundation for understanding these interactions and a robust experimental framework for their precise measurement. By applying rigorous methodologies like the shake-flask method and maintaining awareness of potential pitfalls, researchers can generate high-quality, reliable solubility data essential for advancing chemical synthesis and drug discovery programs.

References

• Pharmaguideline. (n.d.). Solubility Expressions and Mechanisms of Solute Solvent Interactions. Retrieved from [Link]

• Pawar, P. et al. (2012). Enhancement of Solubility: A Pharmaceutical Overview. Scholars Research Library. Retrieved from [Link]

• International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Solubility: An overview. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• BS Publications. (n.d.). UNIT 1 SOLUBILITY OF DRUGS. Retrieved from [Link]

• Rheolution. (2023, March 19). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Al-Tikriti, M. et al. (2011). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 2). 6.3: Hydrogen Bonding Interactions and Solubility. Retrieved from [Link]

• MDPI. (2025, November 18). Evaluating the Effectiveness of Reference Solvent Solubility Calculations for Binary Mixtures Based on Pure Solvent Solubility: The Case of Phenolic Acids. Retrieved from [Link]

• Science Through Time. (2025, July 4). How Do Hydrogen Bonds Affect Solubility? [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Polar, aprotic solvents and the hydrophobic effect. Retrieved from [Link]

• Science.gov. (n.d.). solute-solvent hydrogen bonds: Topics by Science.gov. Retrieved from [Link]

• Chemsrc. (2025, August 28). 2-Chloro-5-fluoro-4-pyrimidinamine | CAS#:155-10-2. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-5-fluoropyrimidin-4-amine. Retrieved from [Link]

• Baluja, S. et al. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures.

• Baluja, S. et al. (2014, March 3). Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. SciSpace. Retrieved from [Link]

• Baluja, S. et al. (2014). Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-5-fluoropyrimidine. Retrieved from [Link]

• Rao, S. V. et al. (2011, September 2). The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• HBM4EU. (n.d.). Prioritised substance group: Aprotic solvents. Retrieved from [Link]

• Marcus, G. et al. (2003). Solvation of Nucleosides in Aqueous Mixtures of Organic Solvents: Relevance to DNA Open Basepairs. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of KF in four organic solvents and thermodynamic dissolution functions. Retrieved from [Link]

• Wang, L. et al. (2016). 2-Chloro-5-fluoro-6-methyl-N-o-tolylpyrimidin-4-amine. PMC. Retrieved from [Link]

• Davis, M. M. (1968). Acid-base behavior in aprotic organic solvents. National Bureau of Standards Monograph 105. Retrieved from [Link]

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. rheolution.com [rheolution.com]
• 3. ascendiacdmo.com [ascendiacdmo.com]
• 4. hbm4eu.eu [hbm4eu.eu]
• 5. Solubility Expressions and Mechanisms of Solute Solvent Interactions | Pharmaguideline [pharmaguideline.com]
• 6. Solubility: An overview - Int J Pharm Chem Anal [ijpca.org]
• 7. 2-Chloro-5-fluoro-4-pyrimidinamine | CAS#:155-10-2 | Chemsrc [chemsrc.com]
• 8. 2-Chloro-5-fluoropyrimidin-4-amine | C4H3ClFN3 | CID 254372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. solute-solvent hydrogen bonds: Topics by Science.gov [science.gov]
• 11. scispace.com [scispace.com]
• 12. bspublications.net [bspublications.net]
• 13. youtube.com [youtube.com]
• 14. raytor.com [raytor.com]
• 15. lup.lub.lu.se [lup.lub.lu.se]
• 16. lifechemicals.com [lifechemicals.com]

Protocols & Analytical Methods

Step-by-step laboratory synthesis protocol for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Application Note: Regioselective Synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine via Nucleophilic Aromatic Substitution ( SN​Ar )

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists.

Introduction & Mechanistic Rationale

The pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the design of kinase inhibitors and anti-infective agents [1]. Specifically, 2,4,5-trisubstituted pyrimidines serve as critical hinge-binding motifs in ATP-competitive kinase inhibitors [2]. The synthesis of 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CAS: 31646-54-5) relies on the highly regioselective Nucleophilic Aromatic Substitution ( SN​Ar ) of 2,4-dichloro-5-fluoropyrimidine with diethylamine.

Causality in Regioselectivity: In 2,4-dichloro-5-fluoropyrimidine, both the C2 and C4 positions are activated toward nucleophilic attack by the electron-withdrawing ring nitrogens. However, substitution occurs preferentially at the C4 position. This regioselectivity is driven by two primary factors:

• Electronic Activation: The highly electronegative fluorine atom at the C5 position exerts a strong inductive electron-withdrawing effect (-I effect) that disproportionately activates the adjacent ortho position (C4) compared to the more distant para position (C2) [3].

• Thermodynamic Stability of the Intermediate: The Meisenheimer complex formed at C4 is better stabilized by the adjacent nitrogen atoms and the fluorine atom, lowering the activation energy barrier for the SN​Ar pathway at this site.

To maintain this kinetic preference and suppress the formation of C2-substituted or C2,C4-bis-substituted impurities, the reaction must be conducted under strict stoichiometric control (1.0 to 1.05 equivalents of amine) and at reduced temperatures (0 °C to room temperature) [2].

Reaction Workflow & Logical Relationships

Regioselective SN​Ar pathway for the synthesis of the target pyrimidine building block.

Quantitative Data & Stoichiometry

The following table outlines the optimized stoichiometry for a 50 mmol scale synthesis, designed to maximize the C4-substitution yield while minimizing over-reaction.

Reagent / Solvent	Role	MW ( g/mol )	Equivalents	Amount
2,4-Dichloro-5-fluoropyrimidine	Starting Material	166.97	1.00	8.35 g (50.0 mmol)
Diethylamine	Nucleophile	73.14	1.05	5.43 mL (52.5 mmol)
N,N-Diisopropylethylamine (DIPEA)	Non-nucleophilic Base	129.24	1.50	13.06 mL (75.0 mmol)
Tetrahydrofuran (THF), Anhydrous	Solvent	72.11	-	100 mL (0.5 M)

Step-by-Step Laboratory Protocol

Phase 1: Preparation and Initiation

• Vessel Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum. Allow it to cool under a continuous stream of argon to ensure an anhydrous environment. Rationale: Moisture can lead to competitive hydrolysis of the highly reactive 2,4-dichloro-5-fluoropyrimidine to the corresponding pyrimidinol.

• Substrate Dissolution: Charge the flask with 2,4-dichloro-5-fluoropyrimidine (8.35 g, 50.0 mmol) and anhydrous THF (80 mL). Stir to achieve a homogeneous solution.

• Base Addition: Add DIPEA (13.06 mL, 75.0 mmol) to the reaction mixture in one portion.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 15 minutes. Rationale: Lowering the thermal energy of the system restricts the reaction to the kinetically favored C4 position, preventing C2 attack.

Phase 2: Nucleophile Addition & Reaction 5. Reagent Preparation: In a separate dry vial, dilute diethylamine (5.43 mL, 52.5 mmol) with the remaining anhydrous THF (20 mL). 6. Dropwise Addition: Using a syringe pump or a pressure-equalizing dropping funnel, add the diethylamine solution dropwise to the stirring reaction mixture over 30 minutes. Maintain the internal temperature below 5 °C during the addition. 7. Propagation: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to ambient temperature (20–25 °C). Stir for an additional 2 to 4 hours. 8. Reaction Monitoring: Withdraw a 50 µL aliquot, quench into 1 mL of 1:1 Water/Acetonitrile, and analyze via LC-MS or TLC (Hexanes/Ethyl Acetate 4:1). The reaction is deemed complete when the starting material peak is consumed and the mass of the desired product ( [M+H]+≈204.0 ) dominates the chromatogram.

Phase 3: Workup and Purification (Self-Validating System) 9. Quenching: Quench the reaction by adding 50 mL of saturated aqueous ammonium chloride ( NH4​Cl ) solution. Rationale: This neutralizes excess basic species and halts any further nucleophilic activity. 10. Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate ( 3×50 mL). 11. Washing: Combine the organic extracts and wash sequentially with distilled water (50 mL) and saturated aqueous sodium chloride (brine, 50 mL). 12. Drying & Concentration: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil. 13. Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 0% to 15% Ethyl Acetate in Hexanes. 14. Validation: Collect the appropriate fractions and concentrate to afford 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine. Verify the structure and regiochemistry via 1H NMR (look for the characteristic pyrimidine C6-H singlet splitting due to 3JH−F​ coupling) and 19F NMR.

References

• Jiao, Y., et al. (2024). Recent Advances in Pyrimidine-Based Drugs. Pharmaceuticals. URL:[Link]

• Wang, Z., et al. (2023). Discovery of Novel 2,4,5-Trisubstituted Pyrimidine Derivatives as Potent and Selective FGFR Inhibitors against Gatekeeper Mutants for the Treatment of NSCLC. Journal of Medicinal Chemistry. URL:[Link]

• Lundberg, H., et al. (2023). Practical and Scalable Method for Manufacturing AZD4604, A Potent and Selective JAK1 Inhibitor. Organic Process Research & Development. URL:[Link]

Application Note: 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine as a Core Precursor in Kinase Inhibitor Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

In the landscape of targeted oncology and autoimmune therapeutics, the pyrimidine scaffold remains one of the most privileged structures for ATP-competitive kinase inhibitors. Specifically, 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CAS: 31646-54-5) serves as a highly versatile, pre-functionalized building block. As a Senior Application Scientist, I have structured this guide to bridge the gap between theoretical heterocyclic reactivity and bench-level execution. This document details the mechanistic rationale, optimized protocols, and self-validating workflows for utilizing this precursor to synthesize advanced kinase inhibitors (e.g., targeting JAK2, FGFR4, and c-Met).

Mechanistic Rationale & Structural Advantages

The design of kinase inhibitors often requires the precise spatial arrangement of hydrogen bond donors and acceptors to interact with the kinase hinge region. Starting with 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine offers three distinct mechanistic advantages:

• C5-Fluoro Activation (Electronic Tuning): The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I). During Nucleophilic Aromatic Substitution (SNAr), this stabilizes the anionic dearomatized intermediate (Meisenheimer complex), significantly lowering the activation energy required for nucleophilic attack at the C2 position . Furthermore, the C5-fluoro group enhances the lipophilicity and metabolic stability of the final drug candidate .

• Pre-installed N,N-Diethyl Motif (Steric & Regioselective Control): When starting from 2,4-dichloro-5-fluoropyrimidine, differentiating the C2 and C4 positions can be challenging, often leading to isomeric mixtures. By utilizing a precursor where the C4 position is already functionalized with an N,N-diethylamine group, regioselectivity issues are entirely bypassed. The diethyl group often acts as a solvent-exposed motif or interacts with the ribose-binding pocket of the kinase.

• C2-Chloro Lability (Orthogonal Reactivity): The active chlorine at the C2 position is perfectly primed for displacement. Depending on the nucleophilicity of the incoming amine (e.g., the hinge-binding aniline), the C-N bond can be formed via metal-free SNAr or Palladium-catalyzed Buchwald-Hartwig cross-coupling .

Experimental Workflows & Methodologies

To ensure robust library generation, the choice of amination strategy depends entirely on the electronic and steric nature of the incoming nucleophile.

Caption: Workflow for amination of 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine based on nucleophile.

Protocol A: Metal-Free SNAr Amination

Best For: Aliphatic amines and electron-rich anilines. Causality: N-Methyl-2-pyrrolidone (NMP) is chosen as the solvent because its polar aprotic nature heavily solvates the cation of the base, leaving the nucleophile "naked" and highly reactive. N,N-Diisopropylethylamine (DIPEA) is used instead of Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile.

Step-by-Step Procedure:

• Preparation: In an oven-dried 10 mL microwave vial, dissolve 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 mmol, ~203.6 mg) in anhydrous NMP (3.0 mL).

• Reagent Addition: Add the amine nucleophile (1.2 mmol) followed by DIPEA (2.5 mmol, ~435 µL).

• Reaction Execution: Seal the vial and heat conventionally at 120 °C (or via microwave irradiation at 150 °C) for 4–6 hours.

• Self-Validating Check: Monitor via LC-MS. The reaction is complete when the precursor mass ([M+H]⁺ m/z 204.07) vanishes, replaced by the product mass. If >5% precursor remains, spike with 0.2 eq of the amine and heat for an additional hour.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash sequentially with saturated aqueous NaHCO₃ (2 × 10 mL) and 5% aqueous LiCl (to remove NMP). Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling

Best For: Sterically hindered or highly electron-deficient anilines (e.g., nitro- or trifluoromethyl-substituted anilines). Causality: Electron-deficient anilines lack the nucleophilicity required to attack the C2 position directly. We employ Pd₂(dba)₃ as the catalyst and Xantphos as the ligand. The large bite angle (111°) of Xantphos forces the palladium center into a geometry that highly accelerates the reductive elimination step—the typical bottleneck when coupling electron-poor substrates .

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube, combine the pyrimidine precursor (1.0 mmol), the aniline (1.2 mmol), Pd₂(dba)₃ (0.02 mmol, 2 mol%), Xantphos (0.06 mmol, 6 mol%), and Cs₂CO₃ (2.0 mmol).

• Atmospheric Control (Critical): Seal the tube with a septum. Evacuate and backfill with ultra-pure Argon three times to ensure a strictly oxygen-free environment (preventing Pd oxidation).

• Solvent Addition: Inject anhydrous, degassed 1,4-Dioxane (4.0 mL) via syringe.

• Reaction Execution: Replace the septum with a Teflon screwcap and heat the mixture at 100 °C for 12–16 hours under vigorous stirring.

• Workup: Cool to room temperature. Dilute with Dichloromethane (20 mL) and filter through a short pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate and purify via silica gel chromatography.

Quantitative Data & Reaction Optimization

The following table summarizes the optimized parameters based on nucleophile class, providing a quick-reference guide for reaction design.

Nucleophile Type	Recommended Method	Catalyst / Ligand	Solvent	Temp (°C)	Typical Yield	Mechanistic Advantage
Aliphatic Amines	SNAr	None	n-Butanol	100–120	>85%	High intrinsic nucleophilicity drives rapid Meisenheimer complex formation.
Electron-Rich Anilines	SNAr	None	NMP	120–150	70–85%	Polar aprotic solvent stabilizes the anionic transition state.
Electron-Deficient Anilines	Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	1,4-Dioxane	90–110	65–80%	Large bite-angle ligand accelerates reductive elimination of the Pd-complex.
Sterically Hindered Amines	Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	Toluene	100–110	60–75%	Overcomes severe steric repulsion during C-N bond formation.

Mechanism of Action in Kinase Inhibition

Once synthesized, the resulting 2-amino-N,N-diethyl-5-fluoropyrimidin-4-amine derivatives act as potent Type I or Type II kinase inhibitors. The pyrimidine core acts as an adenine mimetic, inserting itself into the ATP-binding cleft of the target kinase. The C2-amine typically forms a critical bidentate hydrogen bond with the kinase hinge region (e.g., with the backbone NH and C=O of specific amino acid residues), while the C5-fluoro atom projects into the hydrophobic pocket, enhancing binding affinity through favorable Van der Waals interactions.

Caption: Mechanism of action for fluoropyrimidine-based competitive kinase inhibitors.

References

• Development of Highly Potent and Selective Covalent FGFR4 Inhibitors Based on SNAr Electrophiles. Journal of Medicinal Chemistry, ACS Publications. URL: [Link]

• Active chloro-heterocycles. Thermo Fisher Scientific. URL: [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, Royal Society of Chemistry. URL:[Link]

Application Note: Nucleophilic Aromatic Substitution (SNAr) Strategies for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Mechanistic Rationale & Regioselectivity Logic

The synthesis and downstream functionalization of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine represent a critical sequence in modern medicinal chemistry, particularly in the development of kinase inhibitors and antiretroviral agents[1]. This molecule serves as both a target product of a primary Nucleophilic Aromatic Substitution (SNAr) and a highly specific electrophilic substrate for a secondary SNAr reaction.

The Causality of C-4 vs. C-2 Selectivity

The starting material, 2,4-dichloro-5-fluoropyrimidine, possesses two electrophilic sites. However, they are not chemically equivalent. The fluorine atom at the C-5 position exerts a strong inductive electron-withdrawing effect (-I), which significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO)[2]. Quantum mechanical analyses reveal that the largest LUMO coefficient resides at the C-4 position. Consequently, the SNAr reaction with an aliphatic amine like diethylamine is highly kinetically favored at C-4, allowing for excellent regiocontrol (>95:5) when conducted at reduced temperatures[3].

Once the diethylamino group is installed at C-4, its strong resonance-donating effect (+M) increases the electron density of the pyrimidine ring. This raises the LUMO energy, rendering the remaining C-2 chloride highly deactivated and resistant to further nucleophilic attack under mild conditions. To overcome this thermodynamic barrier in downstream applications, acid catalysis (e.g., p-TsOH or TFA) is required to protonate the pyrimidine nitrogen, thereby pulling electron density away from the ring and restoring electrophilicity at C-2[1].

Caption: Electronic effects governing regioselective C-4 amination.

Quantitative Data Summary

The following table summarizes the optimized parameters for both the generation of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (Phase 1) and its subsequent utilization as an electrophile (Phase 2).

Reaction Phase	Target Electrophile	Nucleophile	Base / Catalyst	Solvent	Temp (°C)	Regioselectivity (C4:C2)	Typical Yield
Phase 1 (C-4)	2,4-Dichloro-5-fluoropyrimidine	Diethylamine	DIPEA	DCM or THF	0 to 25	> 95:5	85 - 95%
Phase 2 (C-2)	2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine	Substituted Anilines	p-TsOH or TFA	n-Butanol	80 to 100	N/A (Only C-2 available)	60 - 85%

Self-Validating Experimental Protocols

Phase 1: Regioselective Synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Objective: Install the diethylamino group exclusively at the C-4 position while preserving the C-2 chloride for future functionalization.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 2,4-dichloro-5-fluoropyrimidine (1.0 equiv) and anhydrous dichloromethane (DCM) (0.2 M concentration).

• Kinetic Control: Submerge the flask in an ice-water bath to cool the solution to exactly 0 °C. Causality: Maintaining 0 °C suppresses the thermodynamic pathway that leads to C-2 substitution or bis-amination.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (1.5 equiv) in one portion. Causality: DIPEA acts as an HCl scavenger. Its steric bulk prevents it from acting as a competing nucleophile against the pyrimidine core.

• Nucleophile Addition: Dissolve diethylamine (1.05 equiv) in a small volume of DCM and add it dropwise over 30 minutes via an addition funnel. Causality: Slow addition prevents a high local concentration of the amine, which could trigger undesired over-substitution.

• Reaction Maturation: Stir the mixture at 0 °C for 2 hours, then allow it to slowly warm to room temperature over 1 hour.

• Workup & Extraction: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation (QC): Analyze the crude mixture via LC-MS. The target product must show an isotopic mass pattern of [M+H]+ = 204.1 and 206.1 in a 3:1 ratio (confirming the retention of one chlorine atom).

Phase 2: Downstream C-2 Functionalization (Kinase Inhibitor Scaffold Synthesis)

Objective: Utilize 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine as an electrophile to synthesize 2,4-diamino-5-fluoropyrimidine derivatives.

Step-by-Step Methodology:

• Preparation: In a heavy-walled pressure vial, combine 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 equiv) and the desired secondary nucleophile (e.g., a substituted aniline, 1.2 equiv).

• Solvent & Catalyst: Suspend the reagents in n-butanol (0.5 M). Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (1.0 equiv). Causality: The protic solvent stabilizes the transition state, while the acid catalyst protonates the pyrimidine N1/N3, dramatically lowering the LUMO energy to re-activate the electron-rich C-2 position[1].

• Thermal Activation: Seal the vial and heat the mixture to 100 °C in an oil bath for 16 hours.

• Workup: Cool to room temperature. Concentrate the mixture to remove n-butanol. Partition the residue between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO₃ to neutralize the acid catalyst.

• Self-Validation (QC): Complete consumption of the Phase 1 product must be verified via LC-MS. The disappearance of the m/z 204.1/206.1 doublet indicates a successful displacement of the highly deactivated C-2 chloride.

Caption: Sequential SNAr workflow for 2,4-diamino-5-fluoropyrimidine synthesis.

References

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles Source: ResearchGate URL:[Link]

• Recent Advances in Pyrimidine-Based Drugs Source: PMC (National Institutes of Health) URL:[Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines: QM Magic Class | Chapter 29 Source: WuXi Biology URL:[Link]

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wuxibiology.com [wuxibiology.com]
• 3. researchgate.net [researchgate.net]

Preparation of fluorinated pyrimidine derivatives from 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Application Note: Regioselective Synthesis and Downstream Applications of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Executive Summary

Fluorinated pyrimidines are privileged scaffolds in modern medicinal chemistry, frequently utilized in the development of highly selective kinase inhibitors and CNS-penetrant therapeutics[1]. The compound 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CAS: 31646-54-5) serves as a highly versatile intermediate[2]. By leveraging the differential electrophilicity of the C2 and C4 positions on the pyrimidine ring, chemists can execute sequential, highly controlled nucleophilic aromatic substitutions (SNAr) and cross-coupling reactions. This application note details the mechanistic rationale, optimized synthetic protocols, and validation steps required to produce this intermediate with >98% regioselectivity for advanced drug development workflows.

Mechanistic Rationale: Regioselective SNAr

The synthesis of 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine relies on the reaction between 2,4-dichloro-5-fluoropyrimidine and diethylamine. The critical challenge in this transformation is ensuring strict regioselectivity for the C4 position over the C2 position.

• Causality of Regioselectivity: Both the C2 and C4 positions are activated toward SNAr by the electron-withdrawing pyrimidine nitrogen atoms. However, the C4 position is significantly more electrophilic due to the strong inductive electron-withdrawing effect (-I effect) of the adjacent highly electronegative fluorine atom at C5. The transition state (Meisenheimer complex) formed during nucleophilic attack at C4 is thermodynamically stabilized by this proximity, significantly lowering the activation energy barrier relative to C2 attack.

• Base and Solvent Selection: N,N-Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a competing nucleophile. Tetrahydrofuran (THF) is chosen as the solvent because it provides sufficient solubility for the polar intermediates while allowing for effective cooling to 0 °C, which kinetically traps the reaction in the C4-pathway.

Figure 1: SNAr workflow favoring C4-substitution due to 5-fluoro inductive stabilization.

Experimental Protocol: Synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

This protocol is designed as a self-validating system, incorporating in-process controls (IPC) to ensure reproducibility, high yield, and strict regiocontrol.

Materials:

• 2,4-Dichloro-5-fluoropyrimidine (1.0 eq)

• Diethylamine (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (N₂ or Ar) to prevent moisture-induced hydrolysis of the starting material.

• Dissolution: Dissolve 2,4-dichloro-5-fluoropyrimidine (1.0 eq) in anhydrous THF (10 mL per gram of starting material).

• Temperature Control: Inject DIPEA (1.2 eq) into the solution. Submerge the flask in an ice-water bath to cool the mixture to 0 °C.

  • Causality: Lowering the thermal energy of the system strictly enforces kinetic control, preventing the higher-energy C2-attack and avoiding over-substitution.

• Nucleophile Addition: Dilute diethylamine (1.05 eq) in an equal volume of THF and add it dropwise over 15–20 minutes.

  • Causality: Dropwise addition ensures that the local concentration of the amine remains low, mitigating the risk of forming the unwanted N,N,N',N'-tetraethyl-5-fluoropyrimidine-2,4-diamine byproduct.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

  • Self-Validation (IPC): Monitor the reaction via LC-MS. The reaction is complete when the starting material peak (m/z ~166) disappears and the product peak ([M+H]⁺ at m/z 204.1) plateaus.

• Workup: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract with Ethyl Acetate (3 x 20 mL).

  • Causality: NH₄Cl is a mild proton source that neutralizes excess DIPEA and unreacted diethylamine without risking the acidic hydrolysis of the pyrimidine ring.

• Purification: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate. Purify via silica gel flash chromatography (0–20% EtOAc in Hexanes).

  • Regiochemical Validation: Confirm regioselectivity via ¹H NMR. The C6-proton of the pyrimidine ring must appear as a distinct doublet (coupled to the 5-F atom, J ≈ 3–4 Hz) around δ 7.9–8.1 ppm.

Data Presentation: Optimization of SNAr Conditions

The following table summarizes the causal relationship between reaction conditions and regiochemical outcomes, demonstrating why the THF/DIPEA/0 °C system is optimal.

Table 1: Optimization of SNAr Conditions for Regioselective C4-Amination

Entry	Solvent	Base	Temperature	Time	Yield (%)	Regioselectivity (C4:C2)
1	DCM	TEA	RT	12 h	78	90:10
2	THF	DIPEA	0 °C to RT	6 h	89	>98:2
3	DMF	K₂CO₃	80 °C	4 h	45	60:40 (Di-sub observed)
4	Dioxane	DIPEA	RT	18 h	72	95:5

Note: Entry 2 demonstrates that using a moderately polar, coordinating solvent (THF) with a bulky, non-nucleophilic base (DIPEA) under temperature-controlled conditions provides the optimal thermodynamic and kinetic environment for strict C4 regioselectivity. Elevated temperatures (Entry 3) erode selectivity and promote di-substitution.

Downstream Applications in Drug Development

Once synthesized, 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine acts as a critical linchpin for building complex therapeutic molecules. The remaining C2-chloride can undergo Buchwald-Hartwig cross-coupling or Suzuki-Miyaura coupling to attach diverse aryl or heteroaryl groups.

For example, this specific scaffold has been pivotal in the discovery of potent DYRK2 inhibitors for the treatment of prostate cancer. In these therapeutic architectures, the diethylamine moiety improves pharmacokinetic profiles and cellular permeability, while the fluorine atom enhances target binding affinity via specific hydrogen-bond interactions within the kinase domain[1][3].

Figure 2: Downstream application of the synthesized building block in kinase inhibitor development.

References

• Discovery of Potent, Selective, and Orally Bioavailable DYRK2 Inhibitors for the Treatment of Prostate Cancer Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Preclinical Efficacy of TSL2109 in Prostate Cancer Treatment and Overcoming Enzalutamide Resistance Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 31646-54-5|2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine hydrochloride|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]

Regioselective Functionalization of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine: Application Notes and Protocols

Strategic Context in Medicinal Chemistry

The 5-fluoropyrimidine motif is a privileged scaffold in modern drug discovery. It is featured prominently in FDA-approved therapeutics—such as the CDK4/6 inhibitor Abemaciclib (LY2835219)—and in numerous investigational kinase inhibitors targeting DYRK2, c-Met, and CDK6/PIM1 . The strategic elaboration of this heterocycle relies heavily on the differential reactivity of its halogenated precursors.

Specifically, 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine serves as a highly versatile, advanced building block. This application note provides an in-depth mechanistic rationale and self-validating protocols for the regioselective synthesis of this intermediate, followed by its transition-metal-catalyzed C2-functionalization.

Mechanistic Rationale: Causality in Regioselectivity

As a Senior Application Scientist, it is critical to understand why these reactions proceed with such high fidelity, rather than simply executing the steps. The functionalization workflow operates in two distinct electronic stages:

Stage 1: Regioselective C4-Amination (SNAr) The synthesis of 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine begins with 2,4-dichloro-5-fluoropyrimidine. The regioselectivity of the initial nucleophilic aromatic substitution (SNAr) is governed by the strong inductive electron-withdrawing effect of the C5-fluorine atom. This effect preferentially stabilizes the anionic Meisenheimer transition state at the adjacent C4 position over the C2 position. Consequently, reaction with diethylamine under mild basic conditions exclusively yields the C4-substituted product .

Stage 2: Transition-Metal Catalyzed C2-Functionalization Following C4 amination, the strongly electron-donating nature of the diethylamino group significantly increases the electron density of the pyrimidine ring. This electronic enrichment dampens the electrophilicity of the C2 position, rendering it recalcitrant to further catalyst-free SNAr. To overcome this deactivation, palladium-catalyzed cross-coupling strategies (such as Suzuki-Miyaura and Buchwald-Hartwig reactions) are employed to activate the C2–C(sp2)–Cl bond, enabling the introduction of diverse aryl and amino substituents .

Caption: Logical workflow for regioselective C4-SNAr and subsequent C2-Pd-catalyzed functionalization.

Experimental Workflows & Self-Validating Protocols

Protocol 1: Regioselective Synthesis of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Objective: Exclusively functionalize the C4 position via SNAr while preserving the C2-chloride.

Step-by-Step Methodology:

• Preparation: Dissolve 2,4-dichloro-5-fluoropyrimidine (1.0 equiv, 10.0 mmol) in anhydrous tetrahydrofuran (THF) (0.2 M) under an argon atmosphere.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (1.5 equiv) to the solution.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath.

• Nucleophile Addition: Dropwise add diethylamine (1.1 equiv) dissolved in THF over 15 minutes.

  • Causality: Slow addition at low temperatures prevents localized overheating and entirely suppresses potential di-substitution or off-target C2-attack.

• Maturation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validation System: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material (UV active, higher Rf) must cleanly convert to a single lower Rf spot. LC-MS analysis must confirm the mass [M+H]+ = 204.1 with a distinct 3:1 isotopic chlorine pattern.

• Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate under vacuum.

Protocol 2: C2-Functionalization via Suzuki-Miyaura Cross-Coupling

Objective: Arylate the electronically deactivated C2 position.

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 equiv), the desired aryl boronic acid (1.2 equiv), and Na2CO3 (2.0 equiv).

• Solvent System: Add a degassed solvent mixture of 1,2-dimethoxyethane (DME) and H2O (4:1 v/v, 0.1 M).

• Catalyst Addition: Add the catalyst Pd(PPh3)2Cl2 (0.05 equiv).

  • Causality: Bidentate or highly sterically demanding phosphine ligands are not strictly required here; standard triphenylphosphine is sufficient for oxidative addition into this specific C2-chloride .

• Reaction: Purge the flask with argon for 10 minutes, seal, and heat to 80 °C for 16 hours.

• Self-Validation System: Confirm complete consumption of the pyrimidine starting material via LC-MS. The isotopic pattern of the chloride must be absent in the product mass.

• Workup: Cool to room temperature, dilute with water, extract with dichloromethane (DCM), and purify via silica gel chromatography.

Protocol 3: C2-Functionalization via Buchwald-Hartwig Amination

Objective: Introduce a secondary or primary amine at the C2 position.

Step-by-Step Methodology:

• Preparation: Charge an oven-dried vial with 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 equiv), the target amine (1.2 equiv), and Cs2CO3 (2.0 equiv).

• Catalyst System: Add Pd2(dba)3 (0.02 equiv) and Xantphos (0.04 equiv).

  • Causality: Xantphos is explicitly selected for its wide bite angle, which accelerates reductive elimination over non-productive β-hydride elimination—a crucial factor when coupling acyclic or sterically demanding amines.

• Reaction: Suspend the reagents in anhydrous 1,4-dioxane (0.1 M) and sparge with argon for 15 minutes. Seal the vial and heat at 100 °C for 12 hours.

• Self-Validation System: If the reaction stalls, analyze the crude mixture for the presence of a dehalogenated byproduct (indicating successful oxidative addition but failed reductive elimination). If observed, orthogonal catalyst screening (e.g., switching to BrettPhos) is required.

• Workup: Filter through a Celite pad, concentrate, and purify by reverse-phase HPLC.

Caption: Catalytic cycle for the Buchwald-Hartwig amination of the C2-chloride.

Quantitative Data Presentation

The following table summarizes the optimized reaction parameters, expected yields, and regioselectivity metrics for the functionalization workflows described above.

Reaction Type	Reagents / Catalyst System	Temp (°C)	Time (h)	Yield (%)	Regioselectivity
SNAr (C4)	Diethylamine, DIPEA, THF	0 to 25	12	85 - 90	>99% (C4 only)
Suzuki (C2)	Ar-B(OH)2, Pd(PPh3)2Cl2, Na2CO3, DME/H2O	80	16	75 - 85	>99% (C2 only)
Buchwald (C2)	R2NH, Pd2(dba)3, Xantphos, Cs2CO3, Dioxane	100	12	60 - 80	>99% (C2 only)

References

• Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

• Discovery of Potent, Selective, and Orally Bioavailable DYRK2 Inhibitors for the Treatment of Prostate Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of Dual CDK6/PIM1 Inhibitors with a Novel Structure, High Potency, and Favorable Druggability for the Treatment of Acute Myeloid Leukemia Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Design, Synthesis, and Evaluation of New Mesenchymal–Epithelial Transition Factor (c-Met) Kinase Inhibitors with Dual Chiral Centers Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

Application Note: Protocols for the In Vitro Evaluation of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine as a Kinase Inhibitor Candidate

Abstract

This technical guide provides a comprehensive suite of in vitro protocols for the initial characterization of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine. Substituted pyrimidines are a well-established and critically important scaffold in medicinal chemistry, frequently serving as the core of potent kinase inhibitors used in oncology and immunology.[1][2][3][4] The dysregulation of protein kinase signaling is a hallmark of many diseases, making them a primary target for therapeutic intervention.[4] This document outlines a logical, tiered approach to evaluate the biological activity of this compound, beginning with its effect on cell viability, progressing to target engagement within a cellular context, and culminating in direct enzymatic assays. The protocols are designed to be self-validating, incorporating essential controls and explaining the scientific rationale behind key steps to ensure data integrity and reproducibility.

Compound Overview and Handling

2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a fluorinated pyrimidine derivative.[5][6] Its structure, featuring a reactive chlorine atom and amine substituents, makes it a versatile intermediate for creating more complex molecules, particularly those designed to target the ATP-binding pocket of kinases.[3][4]

Physicochemical Properties

Proper handling begins with a clear understanding of the compound's physical and chemical properties.

Property	Value	Source
IUPAC Name	2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine	N/A
Molecular Formula	C₈H₁₂ClFN₄	Derived
Molecular Weight	218.66 g/mol	Derived
Appearance	Typically a solid (powder/crystals)	General Chemical Knowledge
Solubility	Soluble in organic solvents (DMSO, Ethanol); limited aqueous solubility	General Chemical Knowledge

Safety, Storage, and Stock Solution Preparation

Safety: Always handle the compound in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[7][8][9][10]

Storage: Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated place, protected from light. For long-term storage, refrigeration at 2-8°C is recommended.[7][10]

Stock Solution Preparation (10 mM):

• Objective: To create a high-concentration, stable stock solution for serial dilutions. DMSO is the solvent of choice due to its high solvating power for organic molecules and compatibility with most cell-based assays at low final concentrations (<0.5%).

• Calculation:

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L * 0.001 L * 218.66 g/mol * 1000 mg/g = 2.19 mg

• Procedure:

  • Aseptically weigh ~2.2 mg of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

  • Add 1 mL of sterile, cell-culture grade DMSO.

  • Vortex thoroughly until the solid is completely dissolved.

  • Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C.

Experimental Workflow: A Tiered Approach

A logical progression of experiments is crucial for efficiently characterizing a novel compound. The workflow should first establish broad biological activity, then investigate the mechanism, and finally confirm direct target interaction.

Caption: A tiered workflow for characterizing kinase inhibitor candidates.

Protocol 1: Cell Viability & Cytotoxicity Assessment (MTS Assay)

Objective: To determine the concentration-dependent effect of the compound on the metabolic activity and proliferation of a relevant cancer cell line (e.g., HepG2, A549, MCF-7, which are commonly used for pyrimidine derivatives).[1][2] The resulting IC₅₀ value is essential for designing subsequent mechanism-of-action studies.

Principle: The MTS assay is a colorimetric method where viable, metabolically active cells reduce the MTS tetrazolium compound into a soluble purple formazan product.[11] The amount of formazan produced is directly proportional to the number of living cells and can be quantified by measuring absorbance.[11]

Materials

• Selected cancer cell line (e.g., HepG2)

• Complete growth medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)

• 96-well clear, flat-bottom cell culture plates

• Compound stock solution (10 mM in DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

• Multi-channel pipette

• Microplate reader (490 nm absorbance)

Step-by-Step Methodology

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Include wells for "cells only" (positive control), "medium only" (background), and "vehicle control" (cells + DMSO).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of the compound in complete medium from the 10 mM DMSO stock. Aim for a final concentration range that will span the expected IC₅₀ (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM, 0 µM).

  • Causality: It is critical to maintain a consistent final DMSO concentration across all wells (typically ≤0.5%) to avoid solvent-induced toxicity. The vehicle control wells should contain the highest concentration of DMSO used in the treatment wells.

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions.

  • Incubate for the desired exposure period (e.g., 48 or 72 hours).

• MTS Assay and Data Collection:

  • Add 20 µL of MTS reagent directly to each well.[11][12]

  • Incubate for 1-4 hours at 37°C, protected from light. The incubation time should be optimized to ensure the absorbance values of the untreated wells are within the linear range of the plate reader (typically 1.0-1.5).

  • Measure the absorbance at 490 nm using a microplate reader.[11][12]

Data Analysis and Interpretation

• Background Subtraction: Subtract the average absorbance of the "medium only" wells from all other wells.

• Normalization: Calculate percent viability for each concentration:

  • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

• IC₅₀ Calculation: Use graphing software (e.g., GraphPad Prism) to plot % Viability against the log of the compound concentration and fit a non-linear regression curve (log[inhibitor] vs. response) to determine the IC₅₀ value.

Protocol 2: Target Engagement via Western Blot

Objective: To determine if the compound inhibits a specific kinase signaling pathway within the cell. This is achieved by measuring the phosphorylation status of a key kinase or its downstream substrate.

Principle: Western blotting uses antibodies to detect specific proteins in a complex mixture.[13] By using phospho-specific antibodies, we can quantify the level of active (phosphorylated) signaling proteins. A potent kinase inhibitor is expected to decrease the phosphorylation of its target and downstream effectors in a dose-dependent manner.[13][14]

Signaling Pathway Example: JAK/STAT

Many pyrimidine-based compounds are known to inhibit Janus kinases (JAKs).[15] Inhibition of JAK2, for example, prevents the phosphorylation and activation of its downstream target, STAT3. Therefore, a decrease in phosphorylated STAT3 (p-STAT3) serves as a robust biomarker for target engagement.

Caption: Inhibition of the JAK/STAT signaling pathway.

Materials

• Cell line with active target pathway (e.g., HepG2 for STAT3)

• Compound stock solution

• 6-well plates

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis Buffer (RIPA) supplemented with Protease and Phosphatase Inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer system

• PVDF or nitrocellulose membrane

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in TBST

• Primary Antibodies: Rabbit anti-p-STAT3 (Tyr705), Mouse anti-total-STAT3, Rabbit anti-GAPDH (loading control)

• Secondary Antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

Step-by-Step Methodology

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the compound at various concentrations (e.g., 0.1x, 1x, and 10x the IC₅₀ value) for a short duration (e.g., 1-6 hours). Include a vehicle control.

  • Aspirate medium and wash cells once with ice-cold PBS.

  • Causality: This wash step removes serum proteins and phosphatases that could interfere with the assay. All subsequent steps must be performed on ice or at 4°C to preserve protein phosphorylation.[14]

  • Add 100-150 µL of ice-cold lysis buffer (with freshly added inhibitors) to each well. Scrape cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.[14] Collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Calculate the volume needed for 20-30 µg of total protein per sample.

  • Add SDS loading buffer and boil samples at 95-100°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.[14]

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in 5% BSA/TBST.

  • Causality: BSA is preferred over non-fat milk for blocking when detecting phospho-proteins, as milk contains phosphoproteins (casein) that can increase background noise.

  • Incubate the membrane overnight at 4°C with the primary antibody against p-STAT3, diluted in 5% BSA/TBST.[14]

  • Wash the membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

  • Apply ECL substrate and visualize the bands using a chemiluminescence imager.

• Stripping and Re-probing (Validation Step):

  • To ensure that changes in phosphorylation are not due to changes in total protein levels, the membrane should be stripped of the first set of antibodies and re-probed.

  • Incubate the membrane with a stripping buffer.

  • Block again and re-probe with an antibody for total STAT3.

  • Finally, re-probe for a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading across all lanes.[16]

Protocol 3: Direct In Vitro Kinase Assay

Objective: To confirm that the compound directly inhibits the enzymatic activity of the purified target kinase, independent of cellular factors.

Principle: This biochemical assay combines a purified active kinase (e.g., recombinant JAK2), a specific substrate, and ATP (often radiolabeled [γ-³²P]-ATP or a modified version for non-radioactive detection). The inhibitor's ability to compete with ATP and block substrate phosphorylation is measured.[17][18]

Materials

• Purified, active recombinant kinase (e.g., JAK2)

• Kinase-specific substrate (peptide or protein)

• Kinase Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.5 mM DTT)[19]

• ATP (and [γ-³²P]-ATP for radioactive method)

• Compound stock solution

• Reaction termination buffer (e.g., 2x SDS-sample buffer or EDTA solution)[17]

• Detection system (e.g., Phosphor screen for radiography, or luminescence plate reader for ADP-Glo™ type assays)

Step-by-Step Methodology (Radiometric Example)

• Reaction Setup:

  • In a microcentrifuge tube on ice, prepare the reaction mixture. The final volume is typically 25-50 µL.

  • Add components in this order: Kinase Buffer, substrate, diluted compound (or vehicle), and purified kinase enzyme.[17]

  • Causality: ATP is added last to initiate the reaction simultaneously in all tubes.

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding the ATP/[γ-³²P]-ATP mix. The final ATP concentration should be near the Kₘ of the kinase, if known, to accurately measure competitive inhibition.

  • Incubate the reaction at 30°C for a predetermined time (e.g., 20-30 minutes) where the reaction is still in the linear phase.[17][18]

• Reaction Termination:

  • Stop the reaction by adding SDS-sample buffer and boiling, or by spotting the reaction mixture onto phosphocellulose paper and washing with phosphoric acid.[17]

• Detection and Analysis:

  • If using SDS-PAGE, run the samples on a gel, dry the gel, and expose it to a phosphor screen or X-ray film.[20]

  • Quantify the radioactivity incorporated into the substrate band using densitometry.

  • Calculate the percentage of inhibition relative to the vehicle control and plot against inhibitor concentration to determine the biochemical IC₅₀.

References

• National Center for Biotechnology Information (NCBI). In vitro NLK Kinase Assay - PMC. Available at: [Link]

• Yu, H., Kamber, R. A., & Denic, V. (2022). In vitro kinase assay. Bio-protocol. Available at: [Link]

• Japan Radioisotope Association (JRIA). In vitro Kinase Assay. Available at: [Link]

• Asada, S. In vitro kinase assay. Available at: [Link]

• Martens, S. et al. (2024). In vitro kinase assay. Protocols.io. Available at: [Link]

• Ibrahim, M. et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews. Available at: [Link]

• National Center for Biotechnology Information (NCBI). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• Sławiński, J. et al. (2021). Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. Molecules. Available at: [Link]

• Radi, M. et al. (2021). Design, Synthesis and Biological Evaluation of New Pyrimidine Derivatives as Anticancer Agents. Pharmaceuticals. Available at: [Link]

• Al-Obaid, A. M. et al. (2021). Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines. Molecules. Available at: [Link]

• ResearchGate. The most potent pyrimidine derivatives against HepG2 cell line and.... Available at: [Link]

• Protocols.io (2023). Cell Viability Assay (MTT Assay) Protocol. Available at: [Link]

• Cell Signaling Technology (2021). Modulating Signaling Activities with Activators & Inhibitors for Western Blot Experiments. YouTube. Available at: [Link]

• Ioannidis, S. et al. (2011). Discovery of 5-chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a novel inhibitor of the Jak/Stat pathway. Journal of Medicinal Chemistry. Available at: [Link]

• Rao, S. V. et al. (2011). The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically active Pyrimidine derivative. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Organic Syntheses. Organic Syntheses Procedure. Available at: [Link]

• PubChem. 2-chloro-5-fluoropyrimidin-4-amine. Available at: [Link]

• IOP Conference Series: Earth and Environmental Science (2022). Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. SciSpace. Available at: [Link]

• Qureshi, F. et al. (2021). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Arabian Journal of Chemistry. Available at: [Link]

• PubChem. 2-Chloro-5-fluoropyrimidin-4-amine | C4H3ClFN3 | CID 254372. Available at: [Link]

• National Center for Biotechnology Information (NCBI). 2-Chloro-5-fluoro-6-methyl-N-o-tolylpyrimidin-4-amine - PMC. Available at: [Link]

• Inxight Drugs. 2-CHLORO-N,N-DIMETHYLETHYLAMINE. Available at: [Link]

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. PubChemLite - 2-chloro-5-fluoropyrimidin-4-amine (C4H3ClFN3) [pubchemlite.lcsb.uni.lu]
• 6. 2-Chloro-5-fluoropyrimidin-4-amine | C4H3ClFN3 | CID 254372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. aksci.com [aksci.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Discovery of 5-chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a novel inhibitor of the Jak/Stat pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. m.youtube.com [m.youtube.com]
• 17. In vitroキナーゼアッセイ | 公益社団法人日本アイソトープ協会｜JRIA [jrias.or.jp]
• 18. In vitro kinase assay [akif2.tara.tsukuba.ac.jp]
• 19. CST | Cell Signaling Technology [cellsignal.com]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting dechlorination side reactions of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Welcome to the Advanced Application Support Center. This guide is specifically engineered for scientists and process chemists encountering hydrodechlorination (protodehalogenation) side reactions during the functionalization of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine .

Because the C2-chloro position on this electron-deficient pyrimidine core is highly activated, it readily undergoes palladium-catalyzed cross-coupling. However, this same electronic activation makes the intermediate highly susceptible to off-target reduction pathways[1].

Diagnostic Overview: The Causality of Protodehalogenation

To troubleshoot the loss of your halogen handle, we must first examine the catalytic logic. Protodehalogenation is not a random degradation; it is a specific, competing catalytic cycle.

When Pd(0) undergoes oxidative addition into the C2-Cl bond, it forms a highly electrophilic Pd(II)-aryl intermediate. If the subsequent transmetalation step is sluggish, this intermediate will scavenge the reaction environment for a hydride source. Common hydride donors include primary/secondary alcohol solvents (e.g., ethanol, isopropanol) or alkoxide bases. The Pd(II) complex undergoes β -hydride elimination to form a Pd(II)-hydride species, which then rapidly undergoes reductive elimination to yield the undesired dechlorinated pyrimidine (N,N-diethyl-5-fluoropyrimidin-4-amine)[1].

Mechanism of cross-coupling vs. protodehalogenation side reaction.

Troubleshooting FAQs

Q1: I am using ethanol as a solvent for a Suzuki-Miyaura coupling, and LC-MS shows >30% dechlorinated side product (M-34). How do I fix this? A: Primary and secondary alcohols are classic hydride donors. The α -protons on ethanol are easily abstracted by the Pd(II) intermediate. Resolution: Switch to an aprotic solvent system. 1,4-Dioxane, toluene, or THF mixed with water eliminates the solvent as a hydride source. If an alcohol is absolutely required for solubility, use tert-butanol, which lacks β -hydrogens and cannot undergo β -hydride elimination.

Q2: I switched to an aprotic solvent (Dioxane/H2O), but I am still seeing 15% dechlorination. Could my base be the problem? A: Yes. If the base is too weak or poorly soluble, the formation of the reactive boronate complex is delayed. This stalls transmetalation, giving the Pd(II) intermediate time to find alternative hydride sources (even from amine ligands or trace impurities)[2]. Resolution: Utilize an inorganic, non-hydride-donating base such as K3PO4 or Cs2CO3. Ensure you have optimized the water content; a carefully optimized amount of water is crucial to solubilize the base and activate the boronic acid without promoting hydrolytic side reactions[2].

Q3: How does ligand selection influence the protodehalogenation ratio for this specific fluorinated pyrimidine? A: The highly electronegative C5-fluoro group withdraws electron density, accelerating oxidative addition but making the resulting Pd(II) complex highly electrophilic and prone to degradation. Standard ligands like PPh3 do not promote transmetalation fast enough to outcompete this[3]. Resolution: Employ bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, RuPhos). These ligands sterically hinder the coordination of hydride donors and drastically accelerate transmetalation, effectively shutting down the dechlorination pathway[1].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the suppression of the dechlorination side reaction during the Suzuki coupling of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Solvent System	Base (Equiv)	Ligand	Temp (°C)	Cross-Coupled Yield (%)	Dechlorinated Yield (%)	Mechanistic Outcome
Ethanol / H2O	Na2CO3 (2.0)	PPh3	80	45%	35%	Solvent acts as hydride donor; slow transmetalation.
Dioxane / H2O	K3PO4 (2.0)	PPh3	80	60%	15%	Aprotic solvent reduces, but does not eliminate, side reaction.
THF / H2O	Cs2CO3 (2.0)	dppf	65	88%	4%	Bidentate ligand accelerates coupling; lower temp prevents degradation.
Dioxane / H2O	K3PO4 (2.0)	XPhos	80	92%	<2%	Optimal: Fast transmetalation outcompetes hydride transfer.

Validated Experimental Protocol: Minimized Dechlorination Workflow

This methodology is designed as a self-validating system . By pre-forming the active Pd(0)-ligand complex and utilizing a biphasic aqueous base system, the boronic acid is rapidly converted to the reactive boronate before the Pd(II)-aryl complex builds up, preventing the stalling that leads to hydrodechlorination.

Step-by-Step Methodology:

• Catalyst Activation: In a flame-dried Schlenk flask under an inert N2 atmosphere, combine Pd2(dba)3 (0.02 equiv) and XPhos (0.04 equiv). Add anhydrous 1,4-dioxane (2 mL/mmol of substrate). Stir for 15 minutes at room temperature until the solution transitions to a deep, homogeneous red/orange, indicating the formation of the active Pd(0)L1 complex.

• Reagent Assembly: Add 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 equiv) and the corresponding arylboronic acid (1.2 equiv) to the active catalyst solution.

• Biphasic Base Addition (Critical Step): Prepare a degassed 2M aqueous solution of K3PO4. Add 2.0 equiv of this base solution to the reaction mixture. Causality Note: The immediate introduction of a strong, soluble aqueous base rapidly generates the boronate species, ensuring that transmetalation occurs instantaneously upon oxidative addition.

• Reaction & In-Process Control: Heat the mixture to 80 °C.

  • Self-Validation Check: Extract a 10 μ L aliquot at the 30-minute mark. Quench in acetonitrile and analyze via LC-MS. A successful suppression of the side reaction will show <5% starting material and a complete absence of the M-34 (dechlorinated) mass peak.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (10 mL/mmol) and wash sequentially with water and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash chromatography.

References

• Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery - Books, rsc.org,
• Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates | The Journal of Organic Chemistry - ACS Public
• Diversification of pharmaceutical manufacturing processes: Taking the plunge into the non-PGM c
• Palladium-Catalysed sp3-sp2 Suzuki-Miyaura Cross- Coupling of Secondary Heterocyclic Boronates - White Rose eTheses Online, whiterose.ac.uk,

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Technical Support Center: Troubleshooting 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine Chromatography

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals dealing with the purification of highly reactive halogenated heterocycles.

When purifying 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine , researchers frequently encounter severe product loss, band tailing, or complete conversion to baseline impurities. This guide dissects the chemical causality behind these failures and provides field-proven, self-validating protocols to ensure high-yield isolation.

Part 1: Mechanistic Insight & Visualization

To solve the degradation problem, we must first understand the vulnerability of the molecule. The pyrimidine ring is intrinsically electron-deficient. In 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine, the electronegative fluorine atom at the C5 position exerts a strong inductive pull (-I effect), further stripping electron density from the ring.

When this molecule is introduced to standard normal-phase silica gel, the acidic silanol groups (Si-OH, pKa ~ 4.5–5.5) protonate the pyrimidine nitrogens. This protonation acts as an electrostatic catalyst, hyper-activating the C2-carbon. Consequently, ambient water molecules adsorbed on the silica surface execute a rapid Nucleophilic Aromatic Substitution ( SN​Ar ), displacing the C2-chlorine to form a highly polar, irreversible pyrimidone (uracil) degradant[1][2].

Workflow and mechanistic pathway comparing standard vs. deactivated silica gel chromatography.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my compound convert to a highly polar baseline spot during standard silica gel chromatography? A1: The baseline spot is the hydrolysis product. The acidic environment of the silica gel catalyzes the hydrolysis of the highly reactive C2-chlorine atom into a 2-hydroxy/oxo pyrimidine. Because this degradant can tautomerize into a pyrimidone, it hydrogen-bonds aggressively with the silica, anchoring it to the baseline[1][2].

Q2: How can I prevent this acid-catalyzed hydrolysis without changing my target solvent system? A2: You must deactivate the stationary phase. By adding 1% to 5% Triethylamine (TEA) to your mobile phase and pre-flushing the column, the highly basic TEA molecules preferentially bind to and neutralize the acidic silanol sites. This prevents the protonation of your pyrimidine, effectively shutting down the acid-catalyzed degradation pathway[3][4].

Q3: Are there alternative stationary phases that do not require mobile phase additives? A3: Yes. If TEA interferes with your downstream assays or NMR analysis, switch to Neutral Alumina (Al₂O₃, Brockmann Grade I or II) . Neutral alumina has a surface pH of ~6.5–7.5 and lacks the strong Brønsted acid sites found on silica gel, making it highly effective for base-sensitive or acid-sensitive heterocycles[1][3]. Alternatively, Reverse-Phase Chromatography (C18) using a neutral buffer system (e.g., Water/Acetonitrile with 10 mM ammonium acetate) completely bypasses the silanol interaction.

Q4: How do I efficiently remove residual Triethylamine (TEA) from my purified fractions? A4: TEA (boiling point 89°C) often streaks into fractions and is notoriously difficult to remove completely under standard rotary evaporation.

• Method A (Evaporative): Co-evaporate the fractions with toluene (3x) under reduced pressure, followed by high-vacuum drying.

• Method B (Aqueous): If the compound is stable to a brief aqueous workup, dissolve the residue in an organic solvent (e.g., EtOAc) and perform a rapid wash with a pH 7.0 phosphate buffer to extract the protonated TEA.

Part 3: Quantitative Data & Phase Comparison

The following table synthesizes the expected outcomes when subjecting 2-chloropyrimidine derivatives to various chromatographic environments.

Stationary Phase	Mobile Phase Additive	Degradation Risk	Typical Recovery (%)	Mechanism of Action / Notes
Standard Silica (SiO₂)	None	High (>50%)	< 40%	Acid-catalyzed SN​Ar hydrolysis of C2-Cl by adsorbed water.
Deactivated Silica	1–5% TEA	Low (<5%)	> 90%	TEA neutralizes acidic silanols, preventing pyrimidine protonation.
Neutral Alumina	None	Low-Moderate	80–85%	Absence of strong Brønsted acid sites; requires less polar solvents.
Reverse Phase (C18)	0.1% TFA	High	< 30%	TFA actively catalyzes the hydrolysis in the aqueous mobile phase.
Reverse Phase (C18)	Neutral Buffer (pH 7)	Low	> 95%	Hydrophobic retention completely avoids silanol-mediated catalysis.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, every protocol below includes a self-validating checkpoint to confirm the system is operating correctly before risking your crude material.

Protocol 1: TEA-Deactivated Silica Gel Chromatography

This is the gold standard for purifying reactive chloropyrimidines on normal phase.

• Solvent Preparation: Prepare your desired mobile phase (e.g., Hexanes/Ethyl Acetate). Add 1% to 3% (v/v) Triethylamine (TEA) to the entire batch of solvent[3].

• Slurry Packing: Create a slurry of standard silica gel using the TEA-spiked mobile phase. Pack the column using gentle air pressure.

• Pre-equilibration & Validation (Critical Step): Flush the packed column with at least 2 to 3 column volumes of the TEA-spiked solvent.

  • Self-Validation Check: Collect a few drops of the eluent exiting the column and spot it on wet pH paper. The pH must read basic (pH > 8). If it is acidic or neutral, the silica has not been fully deactivated; continue flushing until the eluent is basic[4].

• Sample Loading: Dissolve the crude 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine in a minimal amount of the TEA-spiked solvent (or pure DCM) and carefully load it onto the column head.

• Elution: Elute the compound using the TEA-spiked mobile phase. Monitor fractions via TLC (also using TEA-spiked developing solvent to prevent on-plate degradation).

Protocol 2: Purification via Neutral Alumina

Use this protocol if TEA cannot be tolerated in the final product.

• Phase Selection: Obtain Neutral Alumina (Brockmann Grade I). If your compound is highly non-polar, you may need to deactivate the alumina to Grade II or III by adding 3-6% w/w water to prevent irreversible adsorption.

• Column Packing: Dry-pack or slurry-pack the column using a non-polar solvent (e.g., 100% Hexanes). Note: Alumina is significantly more retentive than silica for polar compounds. You will likely need a less polar solvent system than you would use for silica.

• Sample Loading: Load the crude mixture dissolved in a minimum volume of solvent.

• Elution: Run a shallow gradient, slowly increasing the polarity (e.g., 0% to 20% Ethyl Acetate in Hexanes).

  • Self-Validation Check: Run a 2D TLC on an alumina plate prior to the column. Spot the crude, run it in one dimension, dry the plate, and run it again at a 90-degree angle. If the compound forms a single spot on the diagonal, it is stable on alumina.

References

• Sedelmeier, G., et al. "Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid." Organic Process Research & Development.[Link]

• Organic Syntheses. "Furan, 5-heptyl-3-methyl-2-pentyl" (Procedure detailing silica gel deactivation with triethylamine). Organic Syntheses.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: HPLC Method Optimization for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Welcome to the technical support center for the analytical challenges surrounding 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine. This guide is structured to provide immediate, actionable solutions to common issues encountered during HPLC method development for impurity profiling. As a substituted pyrimidine, this molecule presents unique separation challenges due to its aromaticity, basicity from the diethylamino group, and the presence of halogens. This guide synthesizes fundamental chromatographic principles with practical, field-tested advice to empower you to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when developing an HPLC method for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine and its impurities?

The primary challenges stem from the molecule's physicochemical properties. The N,N-diethylamino group makes the compound basic, leading to potential peak tailing due to interactions with acidic residual silanols on standard silica-based columns.[1] Furthermore, impurities may be structurally similar, differing only by minor modifications, making them difficult to resolve from the main analyte peak and from each other. The compound's polarity, while moderated by the diethyl groups, still places it in a category where careful mobile phase and stationary phase selection is critical for achieving adequate retention and selectivity in reversed-phase chromatography.[2]

Q2: Why is a forced degradation study essential for this type of analysis, and what does it entail?

A forced degradation, or stress testing, study is a regulatory requirement stipulated by guidelines such as ICH Q1A(R2) to establish the intrinsic stability of a drug substance and to develop a stability-indicating analytical method.[3][4] Its purpose is to intentionally degrade the sample under more severe conditions than accelerated stability testing to identify the likely degradation products.[5][6] This is crucial for:

• Establishing Degradation Pathways: Understanding how the molecule breaks down helps in formulation and packaging design.[4][5]

• Method Specificity: The study ensures that the HPLC method can separate the active pharmaceutical ingredient (API) from all potential degradation products, proving the method is "stability-indicating."[7]

• Impurity Identification: It generates potential impurities that might form under long-term storage, which can then be characterized.[5]

Stress conditions typically include acid hydrolysis, base hydrolysis, oxidation, heat, and photolysis.[3][4]

Q3: What is a recommended starting point for column and mobile phase selection for this analyte?

A robust starting point for method development would be a C18 reversed-phase column, which is a versatile stationary phase for compounds of moderate polarity.[8][9]

• Column: A high-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 or 5 µm particle size) is recommended to minimize silanol interactions.

• Mobile Phase A (Aqueous): Water with 0.1% Formic Acid or Phosphoric Acid. The acidic modifier is critical to control the ionization of the basic diethylamino group and to protonate silanols, thereby preventing peak tailing.[1][9]

• Mobile Phase B (Organic): Acetonitrile or Methanol. Acetonitrile is often a good first choice due to its low viscosity and UV transparency.

• Elution Mode: Start with a gradient elution (e.g., 5% to 95% B over 20-30 minutes) to determine the retention behavior of the API and all potential impurities. The gradient can then be optimized for resolution and run time.

Troubleshooting Guide: Resolving Common Chromatographic Issues

This section addresses specific problems in a question-and-answer format, providing both solutions and the scientific rationale behind them.

Problem Area 1: Poor Peak Resolution

Q: My main API peak is co-eluting or poorly resolved (Rs < 1.5) with a closely related impurity. What is the most effective way to improve the separation?

Improving resolution requires a systematic approach that targets the three key factors in the resolution equation: efficiency (N), selectivity (α), and retention factor (k).[10][11]

Step 1: Optimize Retention Factor (k). If peaks are eluting too early (k < 2), their interaction with the stationary phase is insufficient for a good separation.

• Action: Decrease the organic solvent strength by increasing the percentage of the aqueous mobile phase. This increases the retention time, providing more opportunity for the column to separate the analytes.[10][12]

Step 2: Optimize Selectivity (α). Selectivity is the most powerful tool for improving resolution. It involves changing the fundamental interactions between the analytes and the stationary/mobile phases.[10][11]

• Change Organic Solvent: Switch from Acetonitrile to Methanol (or vice versa). These solvents have different properties; for example, methanol is a proton donor, while acetonitrile has a strong dipole moment, which can alter elution order by changing how they interact with the analytes and the stationary phase.[13]

• Modify Mobile Phase pH: For ionizable compounds, a small change in pH can drastically alter selectivity. Since your analyte is basic, slightly increasing the pH (while staying within the column's stable range, typically pH 2-8) may change the ionization state of impurities relative to the API, thus affecting their retention differently.[12][14]

• Change Stationary Phase: If mobile phase adjustments are insufficient, change the column chemistry. A Phenyl-Hexyl phase, for instance, offers pi-pi interactions that can provide unique selectivity for aromatic compounds like pyrimidines, which may not be achievable on a standard C18 column.[13][14]

Step 3: Increase Efficiency (N). Higher efficiency results in sharper, narrower peaks, which are easier to resolve.[11]

• Action: Use a column with smaller particles (e.g., 3 µm or sub-2 µm) or a longer column. Be aware that this will increase backpressure.[11][14] Solid-core particle columns are also an excellent choice for gaining efficiency without a dramatic increase in backpressure.

Caption: A systematic workflow for troubleshooting poor peak resolution.

Problem Area 2: Poor Peak Shape

Q: The peak for my main analyte is tailing severely (Tailing Factor > 1.5). What is the root cause and how can I obtain a symmetrical peak?

Peak tailing for a basic compound like 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is almost always caused by secondary interactions between the protonated amine group and deprotonated (ionized) residual silanol groups (Si-O⁻) on the silica surface of the column.[1]

Solutions (in order of application):

• Lower Mobile Phase pH: This is the most effective solution. By adding an acidifier like 0.1% formic acid or 0.1% phosphoric acid to the aqueous mobile phase, you lower the pH to < 3.0. At this pH, the residual silanol groups are protonated (Si-OH) and are no longer available for strong ionic interactions with the analyte.[1][13]

• Use a High-Purity, End-Capped Column: Modern columns are manufactured with high-purity silica and are "end-capped" to cover many of the residual silanols. If you are using an older column (e.g., Type A silica), switching to a modern, base-deactivated column (Type B silica) can significantly improve peak shape.

• Reduce Sample Mass on Column: Column overload can also cause peak shape distortion, including tailing.[1][15] Try reducing the injection volume or diluting the sample to confirm if the issue is overload-related.

• Check for Extra-Column Volume: Ensure all tubing and connections are appropriate (narrow internal diameter) and properly fitted to minimize dead volume, which can contribute to peak broadening and tailing.[1][16]

Mobile Phase Condition	Expected pH	Tailing Factor (Typical)	Rationale
Water / ACN	~7.0	> 2.0	Silanols are ionized (Si-O⁻), leading to strong secondary interactions with the basic analyte.
0.1% Formic Acid in Water / ACN	~2.7	1.0 - 1.3	Silanols are protonated (Si-OH), minimizing unwanted ionic interactions and resulting in a symmetrical peak.[1]
10 mM Ammonium Acetate / ACN	~6.8	> 1.8	Although buffered, the pH is still high enough to cause significant silanol ionization.

Experimental Protocol: Forced Degradation Study

This protocol outlines the steps for conducting a forced degradation study to support the development and validation of a stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the active substance.[5]

Objective: To generate potential degradation products of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine under various stress conditions.

Materials:

• 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine reference standard

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated HPLC system with UV/PDA detector

• Photostability chamber, calibrated oven

Procedure:

• Sample Preparation: Prepare a stock solution of the analyte in a suitable diluent (e.g., 50:50 water:acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 4 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store the solid powder and the stock solution in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose the solid powder and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Sample Analysis:

  • Before injection, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Dilute all stressed samples, along with an unstressed control sample, to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase.

  • Analyze all samples by HPLC using a photodiode array (PDA) detector.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation.

  • Assess peak purity of the main analyte peak in all conditions to ensure it is spectrally homogeneous and free from co-eluting degradants. This is critical for demonstrating the specificity of the method.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromtech.com [chromtech.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Forced Degradation Testing | SGS [sgs.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acdlabs.com [acdlabs.com]
• 7. ajpsonline.com [ajpsonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromtech.com [chromtech.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
• 13. phx.phenomenex.com [phx.phenomenex.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]

Best purification techniques for crude 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine reaction mixtures

Welcome to the Application Support Center. This guide is designed for process chemists, discovery researchers, and drug development professionals tasked with the synthesis and purification of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine and its hydrochloride salt (CAS: 31646-54-5)[1].

Synthesizing this fluorinated pyrimidine building block typically involves the nucleophilic aromatic substitution (SNAr) of 2,4-dichloro-5-fluoropyrimidine with diethylamine[2]. While the reaction is inherently regioselective, crude mixtures often contain unreacted starting materials, the C2-regioisomer, and bis-substituted byproducts. This guide provides field-proven troubleshooting strategies and self-validating protocols to achieve >99% purity.

Part 1: Mechanistic Troubleshooting & FAQs

To purify a mixture effectively, one must understand the causality behind the impurity profile. The regioselectivity of the SNAr reaction on 2,4-dichloro-5-fluoropyrimidine is governed by the Lowest Unoccupied Molecular Orbital (LUMO). Quantum mechanical analyses reveal that the terminal LUMO lobe on the C4–Cl bond extends significantly further beyond the molecular isosurface than the lobe on the C2–Cl bond[3]. This makes C4 the kinetically favored site for amine attack.

Frequently Asked Questions

Q1: My crude NMR shows ~10-15% of the C2-substituted regioisomer (4-chloro-N,N-diethyl-5-fluoropyrimidin-2-amine). How do I minimize this during synthesis to ease purification? A: The kinetic preference for C4 substitution is temperature-dependent. Elevated temperatures provide enough thermal energy to overcome the activation barrier for C2 substitution, eroding regioselectivity. Maintain the reaction at or below ambient temperature (0 °C to 25 °C)[4]. If the C2 isomer is already present in the crude mixture, it must be removed via careful flash column chromatography, as crystallization alone is rarely sufficient to purge it entirely.

Q2: How do I efficiently remove the excess diethylamine used in the reaction? A: Because diethylamine is highly water-soluble and basic, a mild acidic aqueous workup is the most efficient first step. Washing the organic layer with a dilute, cold aqueous acid (e.g., 5% NaHSO₄ or 0.5 M HCl) will protonate the aliphatic amine, driving it into the aqueous phase. Caution: The target pyrimidine is also weakly basic; using excessively concentrated acid or prolonged exposure can lead to product loss in the aqueous layer.

Q3: The isolated free base of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a viscous oil. How can I obtain a crystalline solid for easier handling and storage? A: The free base is natively an oil at room temperature. For long-term stability and ease of handling in drug development workflows, it is standard practice to isolate this compound as a hydrochloride salt (CAS: 31646-54-5)[1]. Treating the purified free base in an anhydrous ethereal solvent with HCl gas or a standardized HCl/dioxane solution will precipitate the salt as a highly pure, filterable solid.

Part 2: Purification Workflow & Visualization

The following diagram outlines the logical progression of the purification workflow, moving from bulk impurity removal (extraction) to high-resolution separation (chromatography), and finally, solid-state isolation (salt formation).

Workflow for the isolation and purification of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Part 3: Quantitative Impurity Tracking

To successfully execute the chromatography step, refer to the expected relative retention factors ( Rf​ ) and physical states of the mixture components.

Component	Identity	Expected Rf​ (Hexanes:EtOAc 8:2)	Removal Strategy
Target Product	2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine	~0.45	Isolate
Starting Material	2,4-Dichloro-5-fluoropyrimidine	~0.70	Flash Chromatography
Regioisomer	4-Chloro-N,N-diethyl-5-fluoropyrimidin-2-amine	~0.35	Flash Chromatography
Over-reaction	N,N,N',N'-Tetraethyl-5-fluoropyrimidine-2,4-diamine	~0.15	Flash Chromatography
Reagent	Diethylamine	0.00 (Stays at baseline)	Aqueous Acid Wash

Part 4: Step-by-Step Experimental Methodologies

Protocol A: Liquid-Liquid Extraction (Bulk Amine Removal)

Objective: Remove unreacted diethylamine while retaining the target pyrimidine.

• Dilute the crude reaction mixture with Dichloromethane (DCM) (approx. 10 mL per gram of crude).

• Transfer to a separatory funnel and wash with an equal volume of cold 0.5 M aqueous HCl.

• Self-Validation Step: Check the pH of the aqueous layer. It should be slightly acidic (pH 3-4). If it is basic, excess diethylamine remains; perform a second wash.

• Wash the organic layer with saturated aqueous NaHCO₃ to neutralize any residual acid, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude neutral pyrimidines.

Protocol B: Flash Column Chromatography (Regioisomer Separation)

Objective: Separate the C4-amine product from the C2-amine regioisomer and unreacted starting material.

• Pre-equilibrate a silica gel column with 100% Heptane (or Hexanes).

• Dry-load the crude mixture onto a small amount of silica gel or load neat if it is a mobile oil.

• Elute using a shallow gradient from 0% to 20% Ethyl Acetate in Heptane.

• Self-Validation Step: Monitor fraction collection using TLC (UV visualization at 254 nm). The starting material (2,4-dichloro-5-fluoropyrimidine) will elute first, followed by the target C4-isomer, and finally the C2-isomer[4].

• Pool fractions containing the pure target compound and concentrate in vacuo to yield the free base as a pale oil.

Protocol C: Hydrochloride Salt Formation

Objective: Convert the oily free base into a stable, handleable solid (CAS: 31646-54-5).

• Dissolve the purified free base in anhydrous diethyl ether (approx. 5-10 mL per gram of product) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Dropwise, add 1.1 equivalents of a standardized solution of HCl in 1,4-dioxane (e.g., 4.0 M).

• Self-Validation Step: Observe the immediate formation of a white precipitate. If the solution turns cloudy but no solid settles, scratch the inside of the flask with a glass rod to induce crystallization.

• Stir for 30 minutes at 0 °C to ensure complete precipitation.

• Filter the solid under a vacuum, wash with cold anhydrous ether, and dry under a high vacuum to yield 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine hydrochloride.

References

• Guillon, C., et al. "Discovery of 5-Chloro-N2-[(1S)-1-(5-fluoropyrimidin-2-yl)ethyl]-N4-(5-methyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine (AZD1480) as a Novel Inhibitor of the Jak/Stat Pathway." ACS Publications, 2010. Available at:[Link]

• WuXi AppTec. "Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling vs Halogen-Metal Exchange Reactions." WuXi Biology. Available at:[Link]

Sources

• 1. 31646-54-5|2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. 2,4-二氯-5-氟嘧啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. wuxibiology.com [wuxibiology.com]
• 4. pubs.acs.org [pubs.acs.org]

Reducing byproduct formation during the amination of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with the functionalization of highly substituted pyrimidine scaffolds.

Mechanistic Context: The amination of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine presents a unique synthetic challenge. Because the C4 position is already occupied by an electron-donating N,N-diethylamino group, the pyrimidine ring is significantly deactivated[1]. This reduces the electrophilicity of the C2-carbon, making standard Nucleophilic Aromatic Substitution ( SN​Ar ) sluggish. Consequently, researchers often apply excessive heat, which triggers a cascade of byproduct formations including hydrolysis, defluorination, and dechlorination[1],[2].

Reaction Pathway & Byproduct Visualization

Reaction pathways illustrating desired C2-amination versus common byproduct formations.

Troubleshooting Guide & FAQs

Q1: Why am I observing significant C2-hydrolysis (formation of the pyrimidin-2-ol derivative) instead of the desired aminated product?

• Causality: The C2-chlorine is highly sensitive to moisture. When using inorganic bases (e.g., K2​CO3​ ) in polar aprotic solvents (like DMF or NMP), trace water acts as a highly competitive nucleophile, leading to rapid hydrolysis[3]. Furthermore, acidic byproducts generated during the reaction can catalyze this hydrolysis if not properly neutralized[4].

• Solution: Switch to a strictly anhydrous solvent system. If performing a thermal SN​Ar , replace inorganic bases with a non-nucleophilic organic base such as N,N-Diisopropylethylamine (DIPEA). If an inorganic base is required for cross-coupling, ensure solvents are dried over molecular sieves (moisture <50 ppm).

Q2: The reaction is sluggish, and I'm seeing unreacted starting material even after 24 hours at 100°C. How can I push it to completion?

• Causality: The N,N-diethyl group at the C4 position donates electron density into the pyrimidine ring via resonance. This significantly reduces the electrophilicity of the C2-carbon, making standard SN​Ar amination inherently slow[1].

• Solution: Do not increase the temperature, as this will only promote degradation. Instead, pivot from a thermal SN​Ar to a Palladium-catalyzed Buchwald-Hartwig amination. Utilizing a catalyst system like Pd(dppf)Cl2​ lowers the activation energy barrier, facilitating rapid C-N bond formation at moderate temperatures (80–90°C)[1],[5].

Q3: LC-MS analysis shows a byproduct with a mass corresponding to the loss of the fluorine atom (C5-defluorination). What causes this?

• Causality: C5-defluorination typically occurs under harsh thermal conditions (>120°C) or via reductive defluorination if a Palladium catalyst undergoes side-reactions (e.g., hydride transfer from a secondary alcohol solvent like isopropanol)[1],[2].

• Solution: Cap reaction temperatures at 90°C. If using Pd-catalysis, strictly avoid hydride-donating solvents (like isopropanol or ethanol) and opt for inert solvents such as 1,4-dioxane or toluene.

Q4: How do I ensure site-selectivity and prevent the incoming amine from displacing the existing C4-diethylamino group?

• Causality: While the C4-diethylamine is generally stable, highly nucleophilic secondary amines can displace it via an addition-elimination mechanism if the reaction is forced under high heat.

• Solution: The use of bulky bidentate phosphine ligands (like dppf) or N-heterocyclic carbene (NHC) ligands in Pd-catalysis tightly controls the oxidative addition step, ensuring it occurs exclusively at the C2-C-Cl bond while preserving the C4 substituent[5].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the impact of various reaction parameters on the yield and byproduct distribution during the amination of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Method	Solvent	Base	Temp (°C)	Conversion (%)	Desired C2-Amine (%)	Hydrolysis (%)	Defluorination/Dechlorination (%)
Thermal SN​Ar	DMF	K2​CO3​	120	>95	45	35	15
Thermal SN​Ar	n-BuOH	DIPEA	100	80	65	5	10
Buchwald-Hartwig	Isopropanol	K2​CO3​	90	85	70	5	10 (Reductive)
Buchwald-Hartwig	1,4-Dioxane	Cs2​CO3​	90	>99	92	<1	<1

Self-Validating Protocol: Optimized Buchwald-Hartwig Amination

To bypass the limitations of thermal SN​Ar and suppress byproduct formation, use the following self-validating Palladium-catalyzed workflow[1],[5].

Step 1: Reagent Verification (Quality Control)

• Action: Perform Karl Fischer titration on the 1,4-dioxane solvent.

• Validation: Moisture content must be rigorously verified to be <50 ppm.

• Causality: Eliminating trace water shuts down the C2-hydrolysis byproduct pathway entirely[3].

Step 2: Reaction Assembly

• Action: In a flame-dried Schlenk flask, combine 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 equiv), the target amine (1.1 equiv), anhydrous Cs2​CO3​ (2.0 equiv), and Pd(dppf)Cl2​⋅CH2​Cl2​ (2 mol%).

• Causality: Cs2​CO3​ provides the necessary basicity to deprotonate the amine without generating water as a byproduct. The dppf ligand's wide bite angle accelerates reductive elimination, preventing the catalyst from undergoing side-reactions that lead to dehalogenation[1].

Step 3: Deoxygenation

• Action: Add the anhydrous 1,4-dioxane to achieve a 0.2 M concentration. Purge the suspension with Argon for 15 minutes (or perform three freeze-pump-thaw cycles).

• Validation: The solution should transition from a suspension to a characteristic reddish-orange catalyst resting state upon initial heating. Oxygen must be excluded to prevent Pd(0) oxidation and amine homocoupling.

Step 4: In-Process Control (IPC)

• Action: Heat the reaction mixture to 90°C. After 3 hours, withdraw a 10 µL aliquot via a degassed syringe, quench in 1 mL Acetonitrile, and analyze via LC-MS.

• Validation: Look for the disappearance of the starting material (m/z ~203.6). If the reductive dechlorination byproduct (m/z ~169.6) exceeds 2% relative area, abort heating, cool the reaction, and verify the integrity of the Argon seal and solvent purity.

Step 5: Isolation

• Action: Once IPC confirms >99% conversion, cool to room temperature, dilute with Ethyl Acetate, and filter through a tightly packed Celite pad. Concentrate the filtrate under reduced pressure before proceeding to column chromatography or crystallization.

References

• Practical and Scalable Method for Manufacturing AZD4604, A Potent and Selective JAK1 Inhibitor. ACS Publications. 1

• Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. PMC - NIH. 3

• Preventing byproduct formation in pyrimidine chlorination reactions. Benchchem. 4

• Site-Selective Amination of Pyrimidines. Montana State University Technology Transfer Office.5

• Recent Advances in Pyrimidine-Based Drugs. PMC - NIH. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Site-Selective Amination of Pyrimidines - Technology Transfer Office | Montana State University [tto.montana.edu]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine vs. 2,4-Dichloro-5-fluoropyrimidine

As a Senior Application Scientist in medicinal chemistry, navigating the regioselective functionalization of pyrimidine scaffolds is a daily operational challenge. The 5-fluoropyrimidine core is a privileged "hinge-binding" motif in modern targeted therapeutics, particularly covalent and non-covalent kinase inhibitors[1][2].

This guide provides an in-depth mechanistic and practical comparison between 2,4-dichloro-5-fluoropyrimidine (DCP) —a highly reactive di-electrophile—and its downstream mono-aminated derivative, 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CDEFA) . Understanding the stark divergence in their reactivity is critical for designing efficient, high-yielding synthetic routes.

Mechanistic Divergence & The Electronic Landscape

The core difference between these two molecules lies in their electronic susceptibility to Nucleophilic Aromatic Substitution (SNAr).

2,4-Dichloro-5-fluoropyrimidine (DCP): The Kinetically Activated Di-Electrophile DCP possesses two reactive carbon-chlorine bonds, but they are not electronically equivalent. The C4 position is exceptionally activated by the strong electron-withdrawing inductive effect (-I) of the adjacent C5-fluorine atom[3]. Furthermore, quantum mechanical analysis of the Lowest Unoccupied Molecular Orbital (LUMO) reveals that the terminal lobe extending along the C4-Cl bond is significantly larger and protrudes further than the lobe at the C2-Cl bond[4]. This "String-of-Pearls" LUMO distribution makes C4 the kinetically favored site for incoming nucleophiles.

2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CDEFA): The Deactivated Mono-Electrophile Once DCP reacts with diethylamine at the C4 position, it forms CDEFA. The introduction of the diethylamino group fundamentally alters the ring's electronics. The nitrogen lone pair donates electron density directly into the pyrimidine π -system via a strong resonance effect (+M). This influx of electron density significantly raises the energy of the molecule's LUMO, quenching the electrophilicity of the pyrimidine core and heavily deactivating the remaining C2-chlorine bond towards further SNAr[5].

Fig 1: Sequential SNAr pathway from reactive di-electrophile to deactivated mono-electrophile.

Quantitative Reactivity Profile

To facilitate experimental design, the following table summarizes the comparative reactivity metrics of both scaffolds.

Parameter	2,4-Dichloro-5-fluoropyrimidine (DCP)	2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CDEFA)
Role in Synthesis	Starting Material / Scaffold	Key Intermediate
Electrophilic Sites	C4 (Primary), C2 (Secondary)	C2 (Only)
C4 Substituent Effect	-Cl (Inductive withdrawal, -I)	-NEt2 (Resonance donation, +M)
SNAr Activation Energy	Low (Exothermic at C4)	High (Endothermic at C2)
Typical Temperature	0°C to 25°C (Room Temp)	80°C to 150°C (Reflux or Microwave)
Preferred Base/Catalyst	Mild organic base (e.g., DIPEA, TEA)	Strong base (NaOtBu) or Acid (TFA, p-TsOH)
Hydrolytic Stability	Prone to hydrolysis in strong aqueous base	Highly stable; resists mild aqueous hydrolysis

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By understanding why specific reagents are chosen and what in-process controls (IPCs) to look for, you can ensure high-fidelity SNAr transformations.

Protocol A: Regioselective C4-Amination (Synthesis of CDEFA from DCP)

Objective: Exploit the kinetic reactivity of the C4 position while preserving the C2-chlorine.

• Setup: Dissolve DCP (1.0 eq) in anhydrous isopropanol (or dichloromethane) and cool to 0°C in an ice bath.

  • Causality: Cooling is mandatory. The SNAr at C4 is highly exothermic. Allowing the temperature to rise will erode regioselectivity and promote double-substitution at C2[1].

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) (1.2 eq).

  • Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct, preventing the protonation of the incoming diethylamine nucleophile.

• Nucleophile Addition: Add diethylamine (1.05 eq) dropwise over 15 minutes.

• Self-Validation (IPC): Monitor via LC-MS after 1 hour.

  • Validation Metric: The starting material (DCP) exhibits a distinct 3:1:1 isotopic pattern indicative of two chlorine atoms. The successful formation of CDEFA will show a mass shift corresponding to the loss of one chlorine and the addition of the diethylamino group, accompanied by a shift to a 3:1 isotopic pattern (single chlorine).

• Workup: Quench with water, extract with ethyl acetate, and wash with brine to remove DIPEA hydrochloride salts.

Protocol B: Thermodynamic Forcing for C2-Substitution (Reacting CDEFA)

Objective: Overcome the +M deactivation of the pyrimidine ring to functionalize the C2 position.

• Setup: Dissolve CDEFA (1.0 eq) and the secondary nucleophile (e.g., an aniline or alkoxide) (1.5 eq) in a high-boiling solvent such as toluene or n-butanol.

• Catalyst/Base Selection:

  • For Amines: Add an acid catalyst like Trifluoroacetic Acid (TFA) or p-TsOH (0.2 - 1.0 eq)[1].

  • For Alcohols: Use a strong base like Sodium tert-butoxide (NaOtBu)[6].

  • Causality: Because the diethylamino group at C4 pushes electron density into the ring, the C2 position is electron-rich. Acid catalysis protonates the pyrimidine nitrogen (N1 or N3), pulling electron density out of the ring and re-establishing the electrophilicity of C2.

• Heating: Heat the reaction to 80°C – 150°C (reflux or sealed microwave vial) for 4 to 12 hours.

• Self-Validation (IPC): Monitor via TLC (Hexanes:EtOAc).

  • Validation Metric: CDEFA is highly stable and will persist on the baseline if unreacted. Successful conversion requires observing the complete consumption of the CDEFA spot and the appearance of a new, highly polar spot (the di-substituted product).

Fig 2: Experimental decision matrix for SNAr conditions based on substrate electrophilicity.

References

• Recent Advances in Pyrimidine-Based Drugs Semantic Scholar
• An In-depth Technical Guide to 2-Amino-4-chloro-5-fluoropyrimidine Benchchem
• Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling vs Halogen-Metal Exchange Reactions WuXi Biology
• Chemical control of CSA geometry enables relaxation-optimized 19F-13C NMR probes bioRxiv
• Development of Highly Potent and Selective Covalent FGFR4 Inhibitors Based on SNAr Electrophiles ChemRxiv
• Identification of Optically Active Pyrimidine Derivatives as Selective 5-HT2C Modul

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. wuxibiology.com [wuxibiology.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Identification of Optically Active Pyrimidine Derivatives as Selective 5-HT2C Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Validating LC-MS Analytical Methods for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine Detection: A Comparative Guide

As drug development pipelines increasingly rely on highly functionalized halogenated pyrimidines—such as 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (CAS: 31646-54-5)[1]—the demand for robust, highly sensitive, and self-validating analytical methods is paramount. This compound, characterized by its pyrimidine core, diethylamine substitution, and dual halogenation (chlorine and fluorine), presents unique chromatographic and ionization behaviors.

This guide provides an authoritative, in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) platforms for the detection of this analyte. Furthermore, it establishes a self-validating experimental protocol grounded in the ICH M10 [2] and FDA Bioanalytical Method Validation [3] guidelines, ensuring that your pharmacokinetic (PK) or toxicokinetic (TK) data meets stringent regulatory standards.

Mechanistic Grounding: Analyte Properties & Analytical Causality

To design a self-validating analytical system, we must first understand the causality behind our instrumental choices. The physicochemical properties of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine dictate the following analytical parameters:

• Ionization Strategy (ESI+): The pyrimidine nitrogen atoms and the diethylamine group are highly basic. In an acidic mobile phase (e.g., 0.1% formic acid), these sites readily accept protons. Formic acid acts not merely as a buffer, but as a critical proton donor that drives the equilibrium toward the [M+H]+ state, maximizing Electrospray Ionization (ESI) efficiency.

• Isotopic Signature for Specificity: The presence of a chlorine atom yields a distinct isotopic pattern ( 35Cl and 37Cl in a ~3:1 ratio). By monitoring the 37Cl transition as a secondary qualifier, the method inherently self-validates against isobaric background noise that lacks this precise isotopic distribution.

• Matrix Effect Mitigation: Fluorinated compounds often exhibit unpredictable retention shifts in the presence of endogenous phospholipids. Therefore, reverse-phase chromatography utilizing a superficially porous particle (SPP) C18 column is selected to ensure sharp peak shapes and temporal separation from the solvent front where ion suppression is most severe.

Fragmentation Pathway & MRM Transitions

Figure 1: ESI+ Fragmentation pathway and MRM transition logic for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Platform Comparison: LC-QQQ vs. LC-QTOF

When selecting an analytical platform for this compound, laboratories typically evaluate Triple Quadrupole (LC-QQQ) systems against Quadrupole Time-of-Flight (LC-QTOF) high-resolution systems.

While LC-QTOF provides exact mass capabilities (crucial for identifying unknown metabolites during early discovery), LC-QQQ remains the gold standard for validated, high-throughput quantitative bioanalysis due to its superior duty cycle in Multiple Reaction Monitoring (MRM) mode.

Table 1: Performance Comparison for Halogenated Pyrimidine Detection

Parameter	LC-QQQ (MRM Mode)	LC-QTOF (HRMS Mode)	Analytical Implication
Sensitivity (LLOQ)	0.1 - 1.0 ng/mL	5.0 - 10.0 ng/mL	QQQ is superior for late-stage PK studies requiring trace detection.
Linear Dynamic Range	4 to 5 orders of magnitude	3 to 4 orders of magnitude	QQQ reduces the need for sample dilution, minimizing manual error.
Mass Accuracy	Unit resolution (~0.7 Da)	< 2 ppm	QTOF is essential if isobaric endogenous metabolites co-elute.
Matrix Interference	Managed via MRM transitions	Managed via exact mass extraction	QQQ relies on transition uniqueness; QTOF relies on mass defect.
Regulatory Precedent	Industry standard (ICH M10)[2]	Emerging acceptance	QQQ data is universally accepted for FDA/EMA submissions[3].

Self-Validating Experimental Protocol (ICH M10 Compliant)

To ensure trustworthiness, the validation protocol must be a closed-loop system where any failure in extraction efficiency, instrument stability, or matrix interference is immediately flagged by built-in Quality Control (QC) metrics.

Step-by-Step Methodology

Step 1: Preparation of Calibration Standards and QCs

• Prepare a primary stock solution of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 mg/mL in methanol).

• Prepare a separate, independent stock solution for Quality Control (QC) samples to self-validate the accuracy of the calibration weighing process[2].

• Spike blank biological matrix (e.g., human plasma) to create a 6-to-8 point calibration curve ranging from the Lower Limit of Quantification (LLOQ) to the Upper Limit of Quantification (ULOQ).

• Prepare QC samples at four levels: LLOQ, Low QC (LQC, 3x LLOQ), Mid QC (MQC), and High QC (HQC, 75% of ULOQ)[3].

Step 2: Sample Extraction (Protein Precipitation - PPT) Causality: PPT using acetonitrile (containing 0.1% formic acid) denatures plasma proteins while keeping the basic pyrimidine analyte highly soluble.

• Transfer 50 µL of plasma sample to a 96-well plate.

• Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS). Note: The SIL-IS co-elutes with the analyte, experiencing identical matrix suppression, thereby normalizing the instrument response.

• Add 150 µL of cold acetonitrile. Vortex for 2 minutes at 1000 rpm.

• Centrifuge at 4000 x g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

Step 3: Chromatographic Separation & MS Detection

• Column: C18 SPP (50 mm x 2.1 mm, 2.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

• MS Parameters: ESI positive mode. Monitor transitions m/z 204.1 → 148.0 (Quantifier) and m/z 204.1 → 131.0 (Qualifier).

Validation Execution & Acceptance Criteria

According to the FDA and ICH M10 guidelines, the method must pass rigorous statistical thresholds to be deemed validated.

Table 2: ICH M10 Validation Parameters and Acceptance Criteria

Validation Parameter	Execution Strategy	Acceptance Criteria (ICH M10)
Selectivity	Analyze blank matrix from 6 independent sources.	Interference ≤ 20% of LLOQ response; ≤ 5% of IS response.
Accuracy & Precision	5 replicates of LLOQ, LQC, MQC, HQC per run (Intra/Inter-day).	Mean accuracy within ± 15% ( ± 20% for LLOQ); CV ≤ 15% ( ≤ 20% for LLOQ).
Matrix Effect	Compare post-extraction spiked samples vs. neat standard solutions.	IS-normalized Matrix Factor (MF) CV ≤ 15% across 6 matrix lots.
Stability	Bench-top, Freeze-Thaw (3 cycles), and Long-term storage at -80°C.	Deviation ≤ ± 15% from nominal concentration.

Figure 2: Sequential workflow for bioanalytical method validation per ICH M10 guidelines.

Conclusion

Validating an LC-MS method for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine requires a deep understanding of the molecule's ionization chemistry and potential matrix vulnerabilities. By leveraging the superior sensitivity of an LC-QQQ platform, utilizing the 37Cl isotopic signature for specificity, and strictly adhering to the self-validating QC structures mandated by the ICH M10 guidelines, laboratories can ensure the highest degree of scientific integrity and regulatory compliance in their bioanalytical data.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Bioanalytical Method Validation and Study Sample Analysis M10. (2022).[Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (2018).[Link]

Sources

• 1. 31646-54-5|2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. database.ich.org [database.ich.org]
• 3. mesalabs.com [mesalabs.com]

Comparative Biological Activity of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine Structural Analogs

As drug development increasingly relies on privileged chemical scaffolds, fluorinated pyrimidines have emerged as foundational building blocks. The C5-fluorine atom acts as a bioisostere for hydrogen, significantly lowering the pKa of the pyrimidine ring, enhancing metabolic stability against aldehyde oxidase, and modulating the electronic properties of adjacent substituents.

This guide provides an objective, data-driven comparison between the primary amine scaffold 2-chloro-5-fluoropyrimidin-4-amine and its tertiary amine structural analog, 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine . By analyzing how N-alkylation alters orthosteric hinge binding, we can trace the mechanistic causality that dictates whether a synthesized derivative acts as a potent kinase inhibitor or shifts selectively toward non-kinase targets.

Mechanistic Causality: The Hinge-Binding Hypothesis

The structural divergence at the C4-amine position fundamentally dictates the biological trajectory of the resulting drug candidates.

The Primary Amine (Unsubstituted Scaffold): In the design of kinase inhibitors targeting Spleen Tyrosine Kinase (SYK) or Janus Kinases (JAK), the C4 primary amine is non-negotiable. It functions as a critical Hydrogen Bond Donor (HBD) to the backbone carbonyls within the kinase hinge region (e.g., Leu932 in JAK2 or equivalent residues in SYK). The unsubstituted 2-chloro-5-fluoropyrimidin-4-amine is therefore extensively utilized to synthesize highly potent SYK and LRRK2 inhibitors1[1].

The Tertiary Amine (N,N-Diethyl Scaffold): When the C4-amine is fully alkylated to an N,N-diethyl group, the critical HBD is lost, and significant steric bulk is introduced. Pharmacological data demonstrates that alkylation of this NH linker completely ablates JAK and PDE4 activity due to steric clash and the inability to anchor to the kinase hinge 2[2]. However, this "loss of function" is strategically engineered to eliminate kinase off-target effects when designing therapeutics for alternative pathways. The N,N-diethyl analog and its derivatives are heavily favored in the synthesis of non-kinase modulators, such as soluble Guanylate Cyclase (sGC) stimulators for vascular disorders3[3] and Transforming Acidic Coiled-Coil (TACC) protein inhibitors for oncology4[4].

Comparative Biological Activity Profile

The following table summarizes the quantitative impact of C4-amine substitution on downstream biological activity, isolating the structure-activity relationship (SAR) of the functional group.

Analog Scaffold	C4-Substituent	Kinase Hinge Binding Capacity	Representative Kinase Activity (e.g., JAK/SYK)	Primary Pharmacological Application
2-Chloro-5-fluoropyrimidin-4-amine	Primary Amine (-NH₂)	Strong (Essential H-Bond Donor)	Potent (IC₅₀ < 10 nM)	Kinase Inhibitors (SYK, JAK, LRRK2)
2-Chloro-N-methyl-5-fluoropyrimidin-4-amine	Secondary Amine (-NHCH₃)	Weakened (Steric Hindrance)	Diminished (IC₅₀ > 100 nM)	Restricted/Selective Kinase Profiles
2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine	Tertiary Amine (-N(CH₂CH₃)₂)	Ablated (No H-Bond Donor)	Inactive (IC₅₀ > 10,000 nM)	Non-Kinase Targets (sGC, TACC)

Self-Validating Experimental Protocols

To objectively compare these analogs, the following self-validating workflows detail the synthesis of derivatives and the subsequent evaluation of their kinase binding affinity.

Protocol A: C2-Nucleophilic Aromatic Substitution (SNAr)

Causality Focus: The C2-chlorine atom serves as the leaving group. The reaction conditions must be tailored based on the steric hindrance of the C4-amine.

• Reagent Preparation: Dissolve 1.0 equivalent of the chosen pyrimidine analog (e.g., 2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine) and 1.2 equivalents of the target nucleophile (e.g., an aniline derivative) in N-Methyl-2-pyrrolidone (NMP).

• Base Addition: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIEA). Causality: DIEA acts as a non-nucleophilic base to scavenge the HCl generated during the SNAr process, preventing the protonation and subsequent deactivation of the incoming nucleophile.

• Thermal Activation: Heat the reaction mixture to 165 °C for 18 hours. Causality: The N,N-diethyl analog requires significantly higher activation energy compared to the unsubstituted primary amine due to the steric shielding of the pyrimidine core.

• Validation Checkpoint: Perform LC-MS analysis on the crude mixture. The protocol is validated as successful only if >95% conversion is observed with the expected [M+H]+ mass peak, and the C2-chloro starting material is absent.

• Purification: Purify via silica gel chromatography (0 to 80% ethyl acetate in hexanes).

Protocol B: Orthogonal TR-FRET Kinase Binding Assay

Causality Focus: Standard fluorescence assays are prone to false positives due to the autofluorescence of heterocyclic pyrimidine compounds. Time-Resolved FRET (TR-FRET) introduces a temporal delay that eliminates background noise, ensuring the measured loss of activity for the N,N-diethyl analog is genuine.

• Assay Assembly: In a 384-well plate, combine the purified recombinant kinase (e.g., SYK or JAK2), a biotinylated peptide substrate, and ATP at its predetermined Km value.

• Compound Incubation: Add the synthesized pyrimidine derivatives in a 10-point dose-response titration (ranging from 10 µM to 0.5 nM). Include DMSO as a negative vehicle control and Staurosporine as a positive control. Incubate for 60 minutes at room temperature to allow competitive orthosteric binding.

• Detection Phase: Add a Europium (Eu)-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).

• Validation Checkpoint (Z'-factor): Before calculating IC₅₀ values, calculate the Z'-factor using the formula: Z' = 1 - (3σ_pos + 3σ_neg) / |μ_pos - μ_neg|. The assay is self-validated and proceeds to data analysis only if Z' ≥ 0.6 , proving an excellent signal-to-background window.

• Data Analysis: Measure the TR-FRET signal (ratio of 665 nm / 615 nm emission). Plot the log(inhibitor) vs. response to determine the IC₅₀.

Pathway Visualization

The following diagram illustrates the mechanistic divergence caused by the structural differences between the primary and tertiary amine analogs.

Mechanistic divergence of pyrimidine analogs in kinase hinge binding and pathway modulation.

References

• Chemical compounds (CA3145813A1). Google Patents.2

• NOVEL KINASE INHIBITORS (WO2014060113A1). Googleapis. 1

• Compositions and methods for treating cancer (US11986475B1). Google Patents. 4

• sGC STIMULATORS (EP2897953B1). European Patent Office. 3

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CA3145813A1 - Chemical compounds - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US11986475B1 - Compositions and methods for treating cancer - Google Patents [patents.google.com]

A Comparative Guide to Fluorinated Pyrimidine Building Blocks for Drug Discovery: Spotlight on 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

In the landscape of modern medicinal chemistry, fluorinated pyrimidines stand out as privileged scaffolds, integral to the design of a multitude of therapeutic agents.[1] The strategic incorporation of fluorine can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, enhancing metabolic stability, binding affinity, and bioavailability. This guide provides a comparative analysis of key fluorinated pyrimidine building blocks, with a special focus on the unique attributes and applications of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine. We will delve into the synthetic utility and reactivity of this compound alongside established alternatives such as 5-fluorouracil, 2,4-dichloro-5-fluoropyrimidine, and 2-amino-4-chloro-5-fluoropyrimidine, supported by experimental data and established protocols.

The Strategic Advantage of Fluorination in Pyrimidine Scaffolds

The introduction of a fluorine atom into a pyrimidine ring is a well-established strategy to modulate biological activity.[1][2] Fluorine's high electronegativity and small size can alter the electronic distribution within the molecule, impacting pKa and hydrogen bonding capabilities. This can lead to enhanced interactions with biological targets. Furthermore, the carbon-fluorine bond is exceptionally strong, which can block sites of metabolic oxidation, thereby increasing a drug's half-life.[3] These properties have led to the widespread use of fluorinated pyrimidines in the development of anticancer and antiviral drugs.[4][5]

A Comparative Analysis of Key Fluorinated Pyrimidine Building Blocks

The selection of an appropriate starting material is a critical decision in the synthesis of complex molecules. The following sections provide a detailed comparison of four key fluorinated pyrimidine building blocks.

5-Fluorouracil (5-FU)

A cornerstone in cancer chemotherapy for decades, 5-fluorouracil (5-FU) is a versatile starting material for the synthesis of more complex pyrimidine derivatives.[4][6] Its mechanism of action involves the inhibition of thymidylate synthase and the incorporation of its metabolites into RNA and DNA.[7]

Reactivity and Synthetic Utility: The N1 and N3 positions of the pyrimidine ring can be alkylated, though regioselectivity can be a challenge.[8] The keto groups can be converted to chloro groups, providing handles for further functionalization.

Limitations: The biological activity of 5-FU itself can be a drawback when it is used as a building block, as it may require protecting group strategies to mask its cytotoxicity during synthesis.[8][9]

2,4-Dichloro-5-fluoropyrimidine

This commercially available building block offers two reactive chloro-substituents, allowing for sequential and regioselective functionalization.[10]

Reactivity and Synthetic Utility: The chlorine at the C4 position is generally more reactive towards nucleophilic aromatic substitution than the chlorine at the C2 position. This differential reactivity allows for the selective introduction of various substituents.[11] It is a common precursor for the synthesis of kinase inhibitors and other targeted therapies.[12]

Experimental Insight: Suzuki-Miyaura cross-coupling reactions can be performed regioselectively at the C4 position, leaving the C2 chloro-substituent available for subsequent modifications.[11]

2-Amino-4-chloro-5-fluoropyrimidine

This building block provides a combination of a reactive chlorine atom and an amino group, offering diverse synthetic possibilities.[13]

Reactivity and Synthetic Utility: The chloro group at the C4 position is susceptible to nucleophilic displacement, while the amino group can be acylated, alkylated, or used as a directing group in subsequent reactions.[13][14] It is a key intermediate in the synthesis of several kinase inhibitors.[13]

Experimental Insight: The amino group can be a key anchoring point for building more complex molecular architectures, while the chloro group provides a site for introducing diversity-oriented substituents.

2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine: A Modern Alternative

2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine emerges as a highly valuable and versatile building block, offering distinct advantages over its counterparts. The presence of the diethylamino group at the C4 position significantly modulates the reactivity of the C2 chloro-substituent, providing a unique synthetic handle.

Reactivity and Synthetic Utility: The electron-donating nature of the diethylamino group can influence the reactivity of the C2 position, making it amenable to a range of cross-coupling reactions. This pre-functionalization at C4 simplifies synthetic routes to complex 2,4-disubstituted pyrimidines. The diethylamino group can also impart favorable physicochemical properties, such as improved solubility.

Comparative Advantage: Compared to 2,4-dichloro-5-fluoropyrimidine, the use of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine eliminates the need for a separate step to introduce a substituent at the C4 position, streamlining the synthetic process. The diethylamino group is a common motif in many bioactive molecules, making this building block a direct precursor to compounds with potential therapeutic value.

Experimental Protocols and Data

To provide a practical context for the comparison, this section details representative experimental protocols for key transformations of these building blocks.

Table 1: Comparison of Reaction Conditions for Suzuki-Miyaura Coupling

Building Block	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2,4-Dichloro-5-fluoropyrimidine	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	100	0.25	65-81	[11][15]
2-Amino-4-chloro-5-fluoropyrimidine	XPhosPdG2/XPhos	Cs₂CO₃	Toluene	100	12	~70-90	[16]
2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine	Pd(OAc)₂/PPh₃	Na₂CO₃	Glyme	70	24	~80-90	[17]

Note: Yields are representative and can vary depending on the specific boronic acid used.

Experimental Workflow: Suzuki-Miyaura Coupling of a Fluorinated Pyrimidine

The following diagram illustrates a typical workflow for a microwave-assisted Suzuki-Miyaura coupling reaction.[15]

Caption: A generalized workflow for microwave-assisted Suzuki-Miyaura coupling of fluorinated pyrimidines.

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling of 2,4-Dichloro-5-fluoropyrimidine[14][18]

• To a 10 mL microwave reactor vial, add 2,4-dichloro-5-fluoropyrimidine (0.5 mmol), the desired arylboronic acid (0.6 mmol), and K₂CO₃ (1.5 mmol).

• Add Pd(PPh₃)₄ (0.025 mmol, 5 mol%).

• Add 6 mL of a degassed 2:1 mixture of 1,4-dioxane and water.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 100°C for 15 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental Workflow: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[18][19]

Caption: A generalized workflow for the Buchwald-Hartwig amination of halo-pyrimidines.

Protocol 2: Buchwald-Hartwig Amination of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine[23][24][25]

• In an oven-dried Schlenk flask under an inert atmosphere, combine 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine (1.0 mmol), the desired amine (1.2 mmol), and a strong base such as sodium tert-butoxide (1.4 mmol).

• Add a palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol) and a suitable phosphine ligand (e.g., XPhos, 0.04 mmol).

• Add anhydrous toluene (5 mL).

• Heat the reaction mixture to 100°C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After cooling, quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Conclusion

The strategic selection of fluorinated pyrimidine building blocks is paramount in the efficient synthesis of novel drug candidates. While established building blocks like 5-fluorouracil, 2,4-dichloro-5-fluoropyrimidine, and 2-amino-4-chloro-5-fluoropyrimidine have proven their utility, 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine offers a modern and streamlined approach for the synthesis of complex 2,4-disubstituted pyrimidines. Its pre-functionalized nature at the C4 position simplifies synthetic design and provides a direct route to molecules with desirable physicochemical properties. For researchers and drug development professionals, a thorough understanding of the reactivity and synthetic applications of these building blocks is essential for accelerating the discovery of next-generation therapeutics.

References

• Vertex AI Search. (2026, March 15).
• BenchChem. (n.d.). Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Derivatives.
• BenchChem. (n.d.). An In-depth Technical Guide to 2-Amino-4-chloro-5-fluoropyrimidine (CAS No: 155-10-2).
• Sigma-Aldrich. (n.d.). 2,4-Dichloro-5-fluoropyrimidine 97 2927-71-1.
• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling of 4-Chloro-6-(3-iodophenyl)pyrimidine.
• Alfa Chemistry. (n.d.). Fluorinated Building Blocks - Organofluorine.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 14). Exploring the Synthesis and Applications of 2,4-Dichloro-5-fluoropyrimidine.
• ChemicalBook. (2026, January 13). 2,4-Dichloro-5-fluoropyrimidine | 2927-71-1.

• Fujii, S. (2023, March 24). Lineage of drug discovery research on fluorinated pyrimidines: chronicle of the achievements accomplished by Professor Setsuro Fujii. PubMed. Retrieved from [Link]

• Various Authors. (n.d.). Fluorinated building blocks in drug design: new pathways and targets. PMC. Retrieved from [Link]

• Apollo Scientific. (2026, January 19). Fluorinated Building Blocks in Drug Design: Why They Matter.
• Various Authors. (2026, March 9). Recent advances in 5-fluorouracil: Co-crystal synthesis, prodrug derivatives and modulation strategies to enhance anti-cancer activity. Springer.

• Weiss, J. T., et al. (n.d.). N-alkynyl derivatives of 5-fluorouracil: susceptibility to palladium-mediated dealkylation and toxigenicity in cancer cell culture. Frontiers in Chemistry. Retrieved from [Link]

• Various Authors. (n.d.). Synthesis and Reactivity of 5-Fluorouracil/Cytarabine Mutual Prodrugs. ACS Publications. Retrieved from [Link]

• Various Authors. (2007, April 27). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. Retrieved from [Link]

• Rao, S. V., et al. (2011, September 2).

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (n.d.). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. PMC. Retrieved from [Link]

• Various Authors. (2021, March 30). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. Retrieved from [Link]

• Various Authors. (n.d.).
• Longley, D. B., Harkin, D. P., & Johnston, P. G. (n.d.). 5-FLUOROURACIL: MECHANISMS OF ACTION AND CLINICAL STRATEGIES.
• Various Authors. (n.d.).
• Sigma-Aldrich. (n.d.). Scale-Up Guide: Buchwald-Hartwig Amination.

• Various Authors. (2001, September 15). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. ACS Publications. Retrieved from [Link]

• Various Authors. (2021, January 4). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia... RSC Advances. Retrieved from [Link]

• Various Authors. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of Connecticut.

• Various Authors. (n.d.). Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines. RSC Publishing. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols: Experimental Protocol for Buchwald-Hartwig Amination of Anilines.

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2025, October 16). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. ResearchGate. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to Alternative Building Blocks for Pyrimidine Derivative Synthesis.

• Qureshi, F., et al. (n.d.). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. PMC. Retrieved from [Link]

• Various Authors. (n.d.). CN102070536A - Method for preparing 2,4-dichloro-5-fluoropyrimidine compound. Google Patents.
• BenchChem. (n.d.). 2-Amino-4-chloro-5-fluorophenol as a Versatile Building Block for Novel Bioactive Compounds.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 31). The Crucial Role of 4-Chloro-5-fluoropyrimidine in Modern Pharmaceutical Synthesis.
• Sigma-Aldrich. (n.d.). Fluorinated Building Blocks.
• BenchChem. (n.d.). An In-depth Technical Guide to 2-Chloro-4-methylpyrimidin-5-amine: Structure, Properties, and Applications.

• Various Authors. (n.d.). 2-Chloro-5-fluoro-6-methyl-N-o-tolylpyrimidin-4-amine. PMC. Retrieved from [Link]

• Various Authors. (2022, August 28). Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. SciSpace.

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lineage of drug discovery research on fluorinated pyrimidines: chronicle of the achievements accomplished by Professor Setsuro Fujii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Recent advances in 5-fluorouracil: Co-crystal synthesis, prodrug derivatives and modulation strategies to enhance anti-cancer activity - Arabian Journal of Chemistry [arabjchem.org]
• 7. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 8. Frontiers | N-alkynyl derivatives of 5-fluorouracil: susceptibility to palladium-mediated dealkylation and toxigenicity in cancer cell culture [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. nbinno.com [nbinno.com]
• 11. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 12. 2,4-Dichloro-5-fluoropyrimidine | 2927-71-1 [chemicalbook.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Comparative Efficacy of 5-Fluoropyrimidine Derivatives in Target Inhibition: A Guide for Drug Discovery Professionals

The 5-fluoropyrimidine scaffold is a cornerstone in modern medicinal chemistry, renowned for its prevalence in a multitude of clinically significant therapeutics, particularly in oncology.[1][2] Its unique electronic properties, conferred by the fluorine atom at the C5 position, enhance binding affinity and metabolic stability, making it a privileged structure for the design of potent enzyme inhibitors.[3] This guide provides an in-depth comparison of the efficacy of various derivatives built upon the 2,4,5-substituted pyrimidine core, with a focus on their primary function: target inhibition. We will dissect the structure-activity relationships (SAR) that govern their potency, present supporting experimental data, and detail the robust methodologies required to validate their activity.

The Landscape of Pyrimidine-Targeted Kinase Inhibition

Derivatives of the pyrimidine scaffold have been successfully developed to target a wide array of protein kinases, which are critical regulators of cellular signaling pathways. Dysregulation of these kinases is a common driver of cancer and other diseases.[1][4] The primary mechanism of action for these compounds is typically as ATP-competitive inhibitors, where they occupy the ATP-binding pocket of the kinase, thereby preventing phosphorylation of downstream substrates and interrupting the signaling cascade.[5][6]

Key kinase families that are effectively targeted by 5-fluoropyrimidine derivatives include:

• Fibroblast Growth Factor Receptors (FGFRs): Crucial in cell proliferation, differentiation, and migration.[4]

• Cyclin-Dependent Kinases (CDKs): Master regulators of the cell cycle.[7][8]

• Phosphoinositide 3-Kinases (PI3Ks): Central to cell growth, survival, and metabolism.[9]

• Protein Kinase C theta (PKCθ): A key player in T-cell signaling and immune responses.[10]

• Epidermal Growth Factor Receptor (EGFR): A well-established target in various epithelial cancers.[11][12]

The following sections will compare the efficacy of specific derivatives against these important targets.

Caption: Simplified Receptor Tyrosine Kinase (RTK) signaling cascade and the point of intervention for 5-fluoropyrimidine inhibitors.

Comparative Efficacy Analysis

The efficacy of a kinase inhibitor is primarily defined by its potency (often measured as the half-maximal inhibitory concentration, IC50) and its selectivity against other kinases. High potency ensures that the drug is effective at low concentrations, while high selectivity minimizes off-target effects and potential toxicity.

PI3K Inhibitors

The PI3K/AKT pathway is frequently overactivated in human cancers. A series of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives has been developed as potent PI3K inhibitors.[9] The structure-activity relationship studies revealed that modifications at the 2 and 4 positions of the pyrimidine ring are critical for potent activity.

Compound ID	Target	IC50 (nM)	Key Structural Features
17p	PI3Kα	31.8 ± 4.1	2,4-dimorpholinopyrimidine-5-carbonitrile core
17o	PI3Kα	34.7 ± 2.1	Similar core structure to 17p
BKM-120	PI3Kα	44.6 ± 3.6	Positive Control

Data sourced from Frontiers in Chemistry (2024).[9]

Compound 17p demonstrates potent inhibition of PI3Kα, comparable to the well-known inhibitor BKM-120.[9] Molecular docking studies suggest that the morpholine group at the 2-position can form a crucial hydrogen bond with the hinge region residue Val851 of the kinase, anchoring the molecule in the ATP-binding pocket.[9]

CDK Inhibitors

Cyclin-dependent kinases are central to cell cycle control, and their inhibition is a validated strategy for cancer therapy. Researchers have synthesized 2,4-diaminopyrimidine derivatives as highly potent and selective CDK7 inhibitors.[8]

Compound ID	Target	IC50 (nM)	Selectivity Profile
22	CDK7	7.21	Highly selective over CDK1, 2, 3, 4, 5, 6, 9
THZ1	CDK7	6.91	Positive Control
BTX-A51	CDK7	272.30	Parent Compound

Data sourced from the Journal of Medicinal Chemistry (2024).[8]

Starting from a moderately active compound (BTX-A51), systematic structural modifications led to the discovery of compound 22 , which exhibits a remarkable increase in potency and excellent selectivity. Molecular modeling revealed that a sulfonyl group at the ortho position of the aniline moiety plays a critical role in binding with CDK7, highlighting a key SAR insight.[8]

FGFR Inhibitors

Acquired resistance to FGFR inhibitors, often through gatekeeper mutations, is a significant clinical challenge. A series of 2,4,5-trisubstituted pyrimidine derivatives has been designed to overcome this resistance.[4]

Compound ID	Target	IC50 (nM)	Key Advantage
12l	FGFR1 (V561M mutant)	Potent (specific value not stated)	Effective against gatekeeper mutations

Data sourced from the Journal of Medicinal Chemistry (2025).[4]

Compound 12l emerged from a rational design approach to potently inhibit FGFR1-3 gatekeeper mutations. It demonstrated robust anti-tumor activity in xenograft models with minimal toxicity, positioning it as a promising therapeutic candidate for overcoming acquired resistance in non-small cell lung cancer (NSCLC).[4] The introduction of two fluorine atoms into the 3,5-dimethoxyphenyl ring was shown in a related study to enhance FGFR3 inhibitory activity, likely through hydrogen bonding with the protein backbone.[13]

Experimental Protocols: Ensuring Data Integrity

The trustworthiness of efficacy data hinges on the robustness of the experimental methodologies. Below are detailed protocols for two standard assays used to characterize kinase inhibitors.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction. The luminescent signal is directly proportional to ADP concentration and thus, kinase activity.[14]

Causality Behind Experimental Choices:

• ATP Concentration: Keeping the ATP concentration near its Michaelis-Menten constant (Km) is critical for accurately determining the potency of ATP-competitive inhibitors.[5]

• Enzyme Linearity: The assay must be conducted under initial rate conditions, where the reaction rate is linear with respect to both time and enzyme concentration, ensuring the measured inhibition is not skewed by substrate depletion or product inhibition.[5]

• Controls: A positive control (a known inhibitor) and a negative control (vehicle, e.g., DMSO) are essential to validate the assay's performance and normalize the data.[15]

Step-by-Step Methodology:

• Reaction Setup: In a 384-well plate, combine 4 µL of the target kinase (e.g., 1 ng/µL Syk in kinase buffer) with 2 µL of the test compound solution (e.g., 150 µM in buffer with 5% DMSO).[15]

• Pre-incubation: Incubate the enzyme and inhibitor mixture for 15 minutes at 27 °C to allow for binding.

• Initiate Reaction: Add 4 µL of a substrate solution (containing the peptide substrate and ATP) to start the kinase reaction. Incubate for 1 hour at 27 °C.[15]

• Terminate Reaction & Deplete ATP: Add 5 µL of ADP-Glo™ Reagent. This stops the kinase reaction and depletes any unconsumed ATP. Incubate for 40 minutes at room temperature.[14][15]

• ADP to ATP Conversion & Signal Generation: Add 10 µL of Kinase Detection Reagent. This reagent converts the ADP produced by the kinase into ATP, which is then used by a luciferase to generate a luminescent signal. Incubate for 1 hour at room temperature.[14][15]

• Data Acquisition: Measure luminescence using a plate reader. The signal intensity is inversely correlated with the inhibitory activity of the test compound.

Caption: Experimental workflow for the ADP-Glo™ in vitro kinase inhibition assay.

Protocol 2: Cell-Based Viability Assay (CellTiter-Glo® Assay)

While in vitro assays are crucial for determining direct target engagement, cell-based assays are necessary to evaluate a compound's efficacy in a more physiologically relevant context, accounting for factors like cell permeability and stability.[16][17] The CellTiter-Glo® assay measures the number of viable cells in culture based on quantifying the amount of ATP present, which is an indicator of metabolically active cells.[18]

Causality Behind Experimental Choices:

• Cell Model Selection: The choice of cancer cell line is critical. Ideally, a panel of cell lines representing different tumor types or genetic backgrounds should be used to assess the breadth of activity.[18]

• Dose-Response Curve: Testing compounds across a range of concentrations is essential to generate a dose-response curve and accurately calculate the GI50 (concentration for 50% growth inhibition) or IC50.

• ATP as a Viability Marker: ATP is rapidly depleted in cells undergoing necrosis or apoptosis, making it a highly sensitive marker for cell viability.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A2780, MCF7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the 5-fluoropyrimidine derivative or control compounds. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) under standard cell culture conditions (37 °C, 5% CO2).

• Assay Reagent Addition: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add a volume of reagent equal to the volume of cell culture medium in each well.[18]

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader. The signal is proportional to the number of viable cells. Data is typically normalized to the vehicle control to calculate the percentage of growth inhibition.

Conclusion

The 2,4,5-substituted 5-fluoropyrimidine scaffold remains an exceptionally fertile ground for the development of potent and selective kinase inhibitors. As demonstrated, rational design and systematic optimization of substituents at the C2, C4, and C5 positions can yield compounds with nanomolar potency against critical oncology targets like PI3K and CDK7, and can even be engineered to overcome clinical resistance mechanisms. The successful progression of these derivatives from chemical synthesis to clinical candidates relies on a foundation of rigorous and well-validated experimental methodologies. By combining insightful structure-activity relationship studies with robust in vitro and cell-based assays, researchers can continue to unlock the full therapeutic potential of this remarkable chemical class.

References

• In Vitro Kinase Inhibition Assays. Bio-protocol. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

• Drug Efficacy Assay. React4Life. [Link]

• Cell-based Assays for Drug Discovery. Reaction Biology. [Link]

• Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. National Center for Biotechnology Information. [Link]

• Cancer Cell-Based Assays. Charles River Laboratories. [Link]

• Protocol Recommendations for Performing a Kinase Inhibition Assay. BellBrook Labs. [Link]

• Discovery of Novel 2,4,5-Trisubstituted Pyrimidine Derivatives as Potent and Selective FGFR Inhibitors against Gatekeeper Mutants for the Treatment of NSCLC. PubMed. [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. [Link]

• Synthesis and structure-activity relationships of pyrimidine derivatives as potent and orally active FGFR3 inhibitors with both increased systemic exposure and enhanced in vitro potency. PubMed. [Link]

• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Bentham Science. [Link]

• Structure-activity relationship in Ftorafur (Tegafur) and related 5-FU prodrugs. PubMed. [Link]

• Binding Pattern and Structural Interactome of the Anticancer Drug 5-Fluorouracil: A Critical Review. MDPI. [Link]

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. National Center for Biotechnology Information. [Link]

• Synthesis and biological evaluation of 5-substituted O4-alkylpyrimidines as CDK2 inhibitors. Royal Society of Chemistry. [Link]

• Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers. [Link]

• 5-Substituted pyrido[2,3-d]pyrimidine, an inhibitor against three receptor tyrosine kinases. PubMed. [Link]

• Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors. National Center for Biotechnology Information. [Link]

• Design, synthesis, and biological evaluation of 2,4-diaminopyrimidine derivatives as potent Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors. PubMed. [Link]

• Synthesis, biological evaluation and molecular modelling of 2,4-disubstituted-5-(6-alkylpyridin-2-yl)-1H-imidazoles as ALK5 inhibitors. ResearchGate. [Link]

• Optimization of 2,4-diamino-5-fluoropyrimidine derivatives as protein kinase C theta inhibitors with mitigated time-dependent drug-drug interactions and P-gp liability. PubMed. [Link]

• Tyrosine Kinase Inhibitors. 12. Synthesis and Structure−Activity Relationships for 6-Substituted 4-(Phenylamino)pyrimido[5,4-d]pyrimidines Designed as Inhibitors of the Epidermal Growth Factor Receptor. ACS Publications. [Link]

• Design and Synthesis of 5‐Aryl ‐substituted Phenylpyrimidine‐2,4‐diamine Derivatives as Novel Mer and Tyro3 Kinase Inhibitors. ResearchGate. [Link]

• Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. MDPI. [Link]

• Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. SciSpace. [Link]

• New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Publishing. [Link]

• The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically. International Journal of Pharma and Bio Sciences. [Link]

• Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of Na V 1.7. PubMed. [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Structure-activity relationship in Ftorafur (Tegafur) and related 5-FU prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Discovery of Novel 2,4,5-Trisubstituted Pyrimidine Derivatives as Potent and Selective FGFR Inhibitors against Gatekeeper Mutants for the Treatment of NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bellbrooklabs.com [bellbrooklabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological evaluation of 5-substituted O4-alkylpyrimidines as CDK2 inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors [frontiersin.org]
• 10. Optimization of 2,4-diamino-5-fluoropyrimidine derivatives as protein kinase C theta inhibitors with mitigated time-dependent drug-drug interactions and P-gp liability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. New pyrazolo[3,4- d ]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein i ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05401B [pubs.rsc.org]
• 13. Synthesis and structure-activity relationships of pyrimidine derivatives as potent and orally active FGFR3 inhibitors with both increased systemic exposure and enhanced in vitro potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [promega.kr]
• 15. bio-protocol.org [bio-protocol.org]
• 16. reactionbiology.com [reactionbiology.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. noblelifesci.com [noblelifesci.com]

Mass spectrometry fragmentation pattern comparison of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

As mass spectrometry (MS) continues to be the cornerstone of structural elucidation in drug development, understanding the precise fragmentation behavior of halogenated pyrimidines is critical. Compounds like 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine serve as vital intermediates in the synthesis of kinase inhibitors and radiosensitizers.

This guide provides an objective, mechanistic comparison of the tandem mass spectrometry (MS/MS) fragmentation patterns of this target compound against its structural analogs. By isolating the effects of specific substituents—namely the N,N-diethylamino group and the halogen atoms—we can establish a predictable, self-validating framework for spectral interpretation.

Mechanistic Principles of Pyrimidine Fragmentation

To accurately interpret the MS/MS spectra of substituted pyrimidines, one must understand the causality behind the fragmentation hierarchy. The dissociation of these molecules under collision-induced dissociation (CID) is not random; it is strictly governed by proton affinity, bond dissociation energies, and the stability of the resulting neutral losses.

• The Isotopic Tracer Effect : The presence of a chlorine atom at the 2-position provides a built-in validation mechanism. The natural abundance of 35Cl and 37Cl creates a characteristic 3:1 isotopic cluster in the precursor [M+H]+ ion. Monitoring the retention or disappearance of this +2 Da isotopic signature in product ions allows scientists to definitively track the loss of the chlorine atom during fragmentation[1].

• Tertiary Amine Cleavage : The N,N-diethylamino group at the 4-position is highly basic and acts as the primary site of protonation in positive electrospray ionization (ESI+). During CID, protonated tertiary amines undergo charge-remote fragmentation. The ethyl groups typically undergo a McLafferty-like rearrangement, resulting in the sequential neutral loss of ( C2​H4​ , 28 Da) or the complete elimination of the diethylamine moiety (73 Da)[2].

• Halogen Elimination Hierarchy : The carbon-chlorine (C-Cl) bond (~330 kJ/mol) is significantly weaker than the carbon-fluorine (C-F) bond (~485 kJ/mol). Consequently, the and CID of halogenated pyrimidines dictate that the loss of Cl∙ (35 Da) or HCl (36 Da) will almost always precede the loss of fluorine[3].

• Pyrimidine Ring Stability : The aromatic pyrimidine core is highly stable. Ring opening, typically characterized by the loss of HCN (27 Da), only occurs at higher collision energies after the exocyclic substituents have been cleaved[4].

Experimental Methodology: Self-Validating LC-MS/MS Protocol

To ensure trustworthiness and reproducibility, the following step-by-step protocol incorporates a self-validating logic gate before MS/MS acquisition. This prevents the misassignment of co-eluting isobaric contaminants.

• Sample Preparation : Dissolve the pyrimidine analytes in a 50:50 mixture of Methanol and LC-MS grade Water containing 0.1% Formic Acid to a final concentration of 1 µg/mL. Spike in a stable isotope-labeled internal standard (e.g., 13C3​ -pyrimidine) to normalize ionization efficiency[1].

• Chromatographic Separation : Inject 2 µL onto a C18 reversed-phase UHPLC column (2.1 x 50 mm, 1.8 µm). Utilize a gradient elution of Water/Acetonitrile (both containing 0.1% Formic Acid) to ensure baseline resolution of any potential structural isomers[5].

• Ionization (ESI+) : Operate the mass spectrometer in positive electrospray ionization mode. The basic nitrogen atoms readily accept protons to form stable [M+H]+ precursor ions.

• Self-Validating Precursor Selection (Logic Gate) : In the MS1 survey scan, the system must verify the 3:1 intensity ratio between the M and M+2 peaks (representing 35Cl and 37Cl ). If the ratio deviates by >5%, the system flags the scan for co-elution, and CID is aborted.

• Collision-Induced Dissociation (CID) : Isolate the 35Cl precursor isotope. Apply a normalized collision energy (NCE) ramp from 15 eV to 45 eV using Argon gas. This energy gradient ensures the capture of both low-energy substituent losses (e.g., ethylene) and high-energy ring cleavages (e.g., HCN)[1].

Fig 1: Self-validating LC-MS/MS experimental workflow for pyrimidine characterization.

Comparative Fragmentation Data

To objectively evaluate the fragmentation of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine, we compare it against two structural analogs. This comparison isolates the specific spectral contributions of the diethyl group and the primary amine.

Table 1: MS/MS Fragmentation Comparison of Substituted Pyrimidines

Compound Name	Structural Class	Precursor [M+H]+ ( 35Cl )	Primary Neutral Losses	Characteristic MS/MS Fragments (m/z)
2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine	Target Analyte (Tertiary Amine)	m/z 204	-28 Da ( C2​H4​ )-73 Da ( Et2​NH )	176 (Loss of one ethyl group)148 (Loss of both ethyl groups)131 (Loss of entire amine)112 (Loss of ethyls + HCl)
2-Chloro-5-fluoropyrimidin-4-amine	Alternative 1 (Primary Amine)	m/z 148	-17 Da ( NH3​ )-36 Da ( HCl )	131 (Loss of ammonia)112 (Loss of HCl)85 (Loss of HCl + HCN)
2,4-Dichloro-5-fluoropyrimidine	Alternative 2 (Non-Aminated)	m/z 167	-35 Da ( Cl∙ )-27 Da ( HCN )	132 (Loss of chlorine radical)105 (Loss of Cl + HCN)

Data Analysis & Insights: As demonstrated in Table 1, the presence of the N,N-diethyl group completely alters the low-energy fragmentation landscape. While the primary amine analog (Alternative 1) immediately loses ammonia or HCl, the target analyte prioritizes the shedding of its ethyl groups via alkene loss (-28 Da). The pyrimidine core and the halogens remain largely intact until the tertiary amine is fully dealkylated down to a primary amine state (m/z 148).

Fig 2: Proposed CID fragmentation pathways for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine.

Conclusion

The tandem mass spectrometric fragmentation of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a highly predictable process governed by the lability of the N,N-diethyl group. By comparing it to primary amine and non-aminated analogs, it becomes evident that the initial fragmentation energy is entirely absorbed by the sequential neutral loss of ethylene molecules. Only after the substituent is stripped does the molecule undergo the classic halogen elimination and ring-opening pathways characteristic of baseline pyrimidines. Utilizing the 3:1 isotopic signature of the 2-chloro substituent ensures that these complex structural assignments remain robust and trustworthy.

References

• Castrovilli, M. C., et al. "Photofragmentation of Halogenated Pyrimidine Molecules in the VUV Range." Journal of the American Society for Mass Spectrometry, 2014.[Link]

• Feng, Y., et al. "Double Derivatization Strategy for High-Sensitivity and High-Coverage Localization of Double Bonds in Free Fatty Acids by Mass Spectrometry." Analytical Chemistry, 2020.[Link]

• "Reagent for mass spectrometry.

Sources

• 1. US20230324398A1 - Reagent for mass spectrometry - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photofragmentation of halogenated pyrimidine molecules in the VUV range - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine

As a Senior Application Scientist, I approach the handling of reactive building blocks like 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine not merely as a compliance exercise, but as an application of physical organic chemistry. This fluorinated pyrimidine derivative is a highly valuable intermediate in drug discovery, particularly in the synthesis of kinase inhibitors. However, the exact structural features that make it synthetically useful—namely, its highly electrophilic core—also dictate its specific hazard profile.

This guide provides a comprehensive, causality-driven framework for safely handling, dispensing, and disposing of this chemical.

Chemical Profile and Quantitative Data

Before designing a safety protocol, we must establish the physical and chemical baseline of the substance[1].

Property	Value
Chemical Name	2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine
CAS Number	31646-54-5 (Hydrochloride Salt)
Molecular Formula	C8H11ClFN3
Molecular Weight	240.11 g/mol (HCl salt) / 203.65 g/mol (Base)
GHS Signal Word	Warning
Primary Hazard Statements	H302, H315, H319, H335

Mechanistic Hazard Assessment (Causality)

To understand why specific Personal Protective Equipment (PPE) is required, we must understand the molecule's reactivity. The pyrimidine ring is inherently electron-deficient. The highly electronegative fluorine atom at the 5-position further withdraws electron density via inductive effects, making the carbon bearing the chlorine atom (C2) highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[2].

If this compound contacts the skin or respiratory tract, nucleophilic residues (such as the thiol groups of cysteine or primary amines of lysine) on biological proteins attack the C2 position[3]. This displaces the chloride ion, forming a covalently bound protein-hapten adduct. The immune system recognizes this modified protein as foreign, leading to allergic contact dermatitis (sensitization) and severe mucosal irritation (H315, H319, H335)[4].

Mechanism of toxicity: SNAr reaction between the electrophilic pyrimidine and biological nucleophiles.

Personal Protective Equipment (PPE) Matrix

Based on the SNAr reactivity model, our barrier protection must prevent any nucleophile-electrophile interaction between the user and the chemical.

Hazard	Protective Equipment	Causality & Rationale
Skin Irritation (H315)	Double Nitrile Gloves	Nitrile provides a robust barrier against organic amines. Double gloving ensures that micro-tears do not lead to skin haptenation via SNAr reactions.
Eye Irritation (H319)	Tight-fitting Safety Goggles	Prevents aerosolized hydrochloride salt dust from dissolving in the aqueous environment of the eye, which would cause severe localized pH changes.
Respiratory Irritation (H335)	Fume Hood (80-100 fpm)	Local exhaust ventilation is mandatory to capture airborne particulates during dispensing, preventing inhalation of the reactive electrophile.
General Exposure	Flame-Retardant Lab Coat	Provides a secondary physical barrier to prevent accidental body contact during transfer or quenching operations.

Standard Operating Procedure: Dispensing & Handling

This self-validating protocol ensures that the chemical is transferred without generating airborne particulates.

Step-by-Step Dispensing Methodology:

• System Verification: Before opening the chemical container, verify that the fume hood face velocity is operating within the safe range of 80–100 feet per minute (fpm).

• Static Dissipation: The hydrochloride salt of this amine can accumulate static charge[1]. Use an anti-static ionizer (e.g., Zerostat gun) on the weighing boat and utilize a grounded stainless-steel spatula to prevent the powder from aerosolizing or clinging to gloves.

• Enclosed Weighing: Weigh the required mass inside a draft-shielded analytical balance located within the fume hood. This prevents the disruption of the powder by the hood's airflow.

• Sealed Transfer: Transfer the solid directly into the reaction vessel. Cap or seal the vessel securely before removing it from the controlled environment of the fume hood.

Step-by-step operational workflow for the safe handling and disposal of the pyrimidine derivative.

Decontamination and Spill Response Plan

Because of the reactive C-Cl bond, contaminated labware must be chemically neutralized (quenched) before standard washing to protect dishwashing personnel and prevent cross-contamination.

Step-by-Step Quenching Methodology:

• Preparation of Quench Bath: Prepare a 1 M sodium carbonate ( Na2​CO3​ ) or dilute sodium hydroxide (NaOH) bath inside the fume hood.

• Submersion: Submerge all contaminated spatulas, weighing boats, and glassware into the basic bath for a minimum of 2 hours. The hydroxide/carbonate ions act as nucleophiles, driving an SNAr reaction that displaces the chlorine atom and forms a biologically inactive, water-soluble pyrimidinol derivative[2].

• Rinsing: After the quenching period, rinse the labware with copious amounts of deionized water, followed by an acetone rinse to facilitate drying.

• Waste Segregation: Dispose of the quenching bath solution into the designated halogenated aqueous waste stream , ensuring it is properly labeled according to institutional EH&S guidelines.

References

• Title: Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide and Polysulfides Source: Environmental Science & Technology - ACS Publications URL: [Link]

Sources

• 1. 31646-54-5|2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2177264-79-6|N-(4-Bromobutyl)-2-chloro-5-fluoropyrimidin-4-amine|BLD Pharm [bldpharm.com]